Non-8-ene-2,4-diol

• CAS: 187874-25-5

Core Science & Biosynthesis

Molecular Architecture and Analytical Validation of Non-8-ene-2,4-diol: A Technical Guide

Executive Summary

Non-8-ene-2,4-diol (CAS: 187874-25-5) is an asymmetric, aliphatic 1,3-diol characterized by a terminal alkene and a nine-carbon backbone. In the realm of drug development and advanced materials, it serves a dual purpose: as a versatile chiral building block for complex macrocyclic synthesis and as a highly specialized principal solvent in low-organic-solvent formulations. This whitepaper provides a comprehensive technical breakdown of its chemical structure, molecular weight, analytical validation protocols, and industrial applications.

Structural Elucidation & Physicochemical Profiling

The molecular architecture of non-8-ene-2,4-diol is defined by the IUPAC nomenclature non-8-ene-2,4-diol and the SMILES string CC(O)CC(O)CCCC=C[1]. The structure features two secondary hydroxyl groups at the C2 and C4 positions, creating a 1,3-diol motif, while a terminal olefin resides at the C8-C9 position. This specific arrangement introduces two stereocenters, allowing for distinct enantiomeric and diastereomeric forms (e.g., the (2S,4S)-syn or (2R,4S)-anti isomers) which are highly prized in asymmetric synthesis[2].

To facilitate formulation and analytical tracking, the foundational quantitative data of the molecule is summarized below.

Table 1: Quantitative Physicochemical Data of Non-8-ene-2,4-diol

Property	Value	Causality / Technical Significance
Molecular Formula	C₉H₁₈O₂	Dictates baseline stoichiometry and elemental composition[1].
Molecular Weight	158.24 g/mol	Critical for standard mass spectrometry calibration and molarity calculations[1].
Exact Mass	158.13068 Da	The target value for High-Resolution Mass Spectrometry (HRMS) validation[1].
XLogP3	1.5	Indicates moderate lipophilicity, ensuring optimal partitioning in biphasic organic reactions[1].
Topological Polar Surface Area	40.5 Ų	Reflects the two hydroxyl groups; influences membrane permeability in biological assays[1].
Rotatable Bonds	6	High conformational flexibility, impacting binding affinity and preventing crystallization in solutions[1].

Analytical Workflows for Structural Validation

Establishing the trustworthiness of a chemical batch requires a self-validating analytical system. The following protocols detail the step-by-step methodologies to unambiguously confirm the molecular weight and structural connectivity of non-8-ene-2,4-diol.

Protocol 1: High-Resolution Mass Spectrometry (HRMS) for Molecular Weight

• Objective: To confirm the exact mass (158.13068 Da) and validate the molecular formula.

• Step 1: Sample Preparation. Dissolve 1 mg of the analyte in 1 mL of LC-MS grade methanol.

  • Causality: Methanol ensures complete solvation of the amphiphilic diol while providing a highly compatible, volatile matrix for electrospray ionization (ESI).

• Step 2: Ionization Optimization. Operate the ESI source in positive ion mode, spiking the mobile phase with 0.1 mM sodium formate.

  • Causality: Aliphatic diols often ionize poorly via standard protonation[M+H]⁺ due to low proton affinity. The addition of sodium forces the formation of highly stable sodium adducts[M+Na]⁺ at m/z 181.1204, drastically enhancing the signal-to-noise ratio.

• Step 3: Mass Analyzer Calibration. Calibrate the Time-of-Flight (TOF) analyzer to achieve <2 ppm mass accuracy.

  • Causality: Sub-2 ppm accuracy is mandatory to differentiate C₉H₁₈O₂ from isobaric interferences or solvent clusters.

Protocol 2: Nuclear Magnetic Resonance (NMR) for Structural Elucidation

• Objective: To map the carbon framework and confirm the 1,3-diol motif alongside the terminal alkene.

• Step 1: Solvent Selection. Dissolve 15 mg of the compound in 0.6 mL of anhydrous deuterated chloroform (CDCl₃) containing 0.03% v/v TMS.

  • Causality: CDCl₃ provides excellent solubility for moderately lipophilic compounds (XLogP3 1.5). Using an anhydrous solvent prevents the rapid exchange of the hydroxyl protons, allowing the -OH signals to be cleanly observed and integrated.

• Step 2: ¹H-NMR Acquisition (400 MHz). Acquire 16 scans with a 30° flip angle and a 2-second relaxation delay.

  • Causality: The 2-second delay ensures complete longitudinal relaxation (T1) of the aliphatic protons, yielding accurate integration values that sum perfectly to the 18 protons of the molecule.

• Step 3: ¹³C-NMR Acquisition (100 MHz). Acquire 1024 scans with WALTZ-16 proton decoupling.

  • Causality: Broadband decoupling collapses the complex carbon-proton splitting into 9 distinct singlets, directly corresponding to the 9 unique carbon environments in the asymmetric backbone.

System Validation: Protocol 1 provides the exact atomic composition but cannot differentiate structural isomers. Protocol 2 provides exact connectivity but relies on the mass data to rule out hidden symmetrical dimers. Together, they form a closed-loop, self-validating identification system.

Fig 1. Self-validating analytical workflow for non-8-ene-2,4-diol structural confirmation.

Synthetic Pathways and Stereochemical Considerations

The synthesis of specific stereoisomers of non-8-ene-2,4-diol, such as (2S,4S)-non-8-ene-2,4-diol, is a critical step in the total synthesis of complex natural products, including the enantioselective synthesis of brevicomin[2].

To achieve the syn-1,3-diol configuration, chemists frequently employ a directed reduction of a β-hydroxy ketone precursor (e.g., 2-hydroxy-non-8-en-4-one).

• Mechanistic Causality: By utilizing the Narasaka-Prasad reduction, the β-hydroxy ketone is treated with diethylmethoxyborane. The boron atom coordinates with both the ketone and the existing hydroxyl group, forming a rigid, six-membered cyclic chelate. When sodium borohydride is subsequently introduced, hydride delivery is forced to occur from the less sterically hindered face of the chelate, yielding the syn-1,3-diol with exceptional diastereoselectivity (>98:2).

Industrial & Pharmaceutical Applications

Beyond its role as a synthetic intermediate, non-8-ene-2,4-diol exhibits unique physical properties that make it highly valuable in materials science. According to, the compound serves as a highly effective principal solvent in concentrated, stable fabric softening compositions[3].

• Formulation Causality: Highly symmetrical solvents (like 1,7-heptanediol) possess a center of symmetry that allows them to easily pack into crystalline lattices, leading to phase separation and cloudiness in liquid formulations. Non-8-ene-2,4-diol is deliberately asymmetric. Its terminal alkene and unevenly spaced hydroxyl groups disrupt the crystalline packing of surfactant vesicles. This structural asymmetry, combined with an optimal XLogP3 of 1.5, allows it to embed into the lipid bilayers of the softener actives, maintaining absolute clarity and thermodynamic stability in the final product[3].

References

• National Center for Biotechnology Information (NCBI). "Non-8-ene-2,4-diol | C9H18O2 | CID 3808271 - PubChem." PubChem Database, 2025. URL:[Link]

• Wahl, E. H., et al. "Softener active derived from acylated triethanolamine." US Patent US6486121B2, Google Patents, 2002.

• Royal Society of Chemistry (RSC). "Enantioselective Synthesis of (+)-endo- and (-)-exo-Brevicomin." RSC Publishing, 1990. URL:[Link]

Sources

• 1. Non-8-ene-2,4-diol | C9H18O2 | CID 3808271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Enantioselective synthesis of (+)-endo- and (–)-exo-1,3-dimethyl-2,9-dioxabicyclo[3.3.1]nonane - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. US6486121B2 - Softener active derived from acylated triethanolamine - Google Patents [patents.google.com]

Physical and chemical properties of non-8-ene-2,4-diol

An In-Depth Technical Guide to the Physical and Chemical Properties of Non-8-ene-2,4-diol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Non-8-ene-2,4-diol is a bifunctional organic molecule that possesses both a diol and a terminal alkene functional group. This unique combination of reactive sites makes it a potentially valuable building block in organic synthesis, with applications ranging from the construction of complex natural products to the development of novel polymers and pharmaceutical intermediates. The presence of two stereocenters at the hydroxyl-bearing carbons (C2 and C4) implies the existence of multiple stereoisomers, each with potentially distinct biological activities and physical properties. This guide provides a comprehensive overview of the known and predicted physicochemical properties of non-8-ene-2,4-diol, detailed experimental protocols for its characterization and synthesis, and a discussion of its potential applications.

Chemical Structure and Isomerism

The fundamental structure of non-8-ene-2,4-diol consists of a nine-carbon chain with hydroxyl groups at positions 2 and 4, and a double bond between carbons 8 and 9.

Caption: 2D Chemical Structure of Non-8-ene-2,4-diol.

Physicochemical Properties

Experimental data for non-8-ene-2,4-diol is limited; however, computational models provide valuable predictions for its properties. Additionally, some experimental data is available for specific stereoisomers.

Computed Physicochemical Properties

The following properties have been calculated using computational models and are available in public databases such as PubChem.[1]

Property	Value	Source
Molecular Formula	C₉H₁₈O₂	PubChem[1]
Molecular Weight	158.24 g/mol	PubChem[1]
XLogP3	1.5	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	6	PubChem
Topological Polar Surface Area	40.5 Ų	PubChem[1]
CAS Number	187874-25-5	PubChem[1]

Known Experimental Data

Experimental data has been reported for the (2S,4S) stereoisomer of non-8-ene-2,4-diol.

Property	Value	Conditions	Source
Boiling Point	110 °C	0.5 mmHg	Knight, D. W., & O'Hanlon, P. J. (1985)[2]

Experimental Protocols for Physicochemical Characterization

For novel compounds or where experimental data is unavailable, the following protocols provide a framework for determining key physicochemical properties.

Protocol for Melting Point Determination

This protocol is applicable if non-8-ene-2,4-diol is a solid at room temperature.

• Sample Preparation: Ensure the sample is dry and, if crystalline, finely powdered.

• Capillary Loading: Load a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube in a melting point apparatus.

• Rapid Heating (Optional): For an unknown sample, a rapid heating run can be performed to determine an approximate melting range.

• Accurate Determination: For an accurate measurement, heat the sample at a rate of 1-2 °C per minute near the expected melting point.

• Observation and Recording: Record the temperature at which the first liquid appears (onset of melting) and the temperature at which the last solid particle disappears (completion of melting). This range is the melting point.

Protocol for Boiling Point Determination (Atmospheric Pressure)

• Apparatus Setup: Assemble a simple distillation apparatus or a micro-boiling point apparatus (Thiele tube method).

• Sample Preparation: Place a small volume of non-8-ene-2,4-diol (2-3 mL for micro method) into the appropriate vessel along with a boiling chip or a fine capillary tube (sealed at one end) to ensure smooth boiling.

• Heating: Gently heat the sample.

• Observation:

  • Distillation Method: The boiling point is the stable temperature recorded on the thermometer when the liquid is actively boiling and the vapor is condensing on the thermometer bulb.

  • Thiele Tube Method: Observe the stream of bubbles escaping from the capillary tube. The boiling point is the temperature at which the last bubble emerges and the liquid begins to be drawn back into the capillary upon cooling.

• Record Pressure: Record the atmospheric pressure at the time of the measurement, as boiling point is pressure-dependent.

Protocol for Solubility Determination

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol, acetone, dichloromethane, hexane).

• Sample Preparation: In a series of small test tubes, add approximately 100 mg of non-8-ene-2,4-diol to 1 mL of each solvent.

• Mixing: Agitate each mixture vigorously for 1-2 minutes.

• Observation: Observe whether the solid dissolves completely, partially, or not at all. For liquid samples, observe if a single phase is formed.

• Classification: Classify the solubility as soluble, partially soluble, or insoluble for each solvent.

Synthesis of Non-8-ene-2,4-diol

The enantioselective synthesis of (2S,4S)-non-8-ene-2,4-diol has been reported, providing a pathway that can be adapted for the synthesis of other stereoisomers or the racemic mixture.[2] A general approach involves the stereoselective reduction of a corresponding β-hydroxy ketone.

General Synthetic Workflow

Caption: A general synthetic workflow for a diol with an alkene moiety.

Example Synthetic Protocol (Adapted from Knight, D. W., & O'Hanlon, P. J., 1985)

This protocol outlines a plausible, non-stereospecific synthesis based on related transformations.

• Reaction Setup: To a solution of a suitable β-hydroxy ketone precursor in an appropriate solvent (e.g., methanol or ethanol) at 0 °C, add a reducing agent such as sodium borohydride (NaBH₄) portion-wise.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by the slow addition of a weak acid (e.g., saturated ammonium chloride solution). Extract the product into an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield non-8-ene-2,4-diol.

Spectroscopic Characterization

Spectroscopic methods are essential for the structural elucidation and confirmation of non-8-ene-2,4-diol.

¹H NMR Spectroscopy

• Expected Signals:

  • -OH: A broad singlet (or multiple singlets for diastereomers) that is exchangeable with D₂O.

  • CH=CH₂: A multiplet in the range of 5.7-5.9 ppm (for the CH) and two multiplets around 4.9-5.1 ppm (for the CH₂).

  • CH-OH: Two multiplets in the range of 3.5-4.2 ppm.

  • CH₃-: A doublet around 1.2 ppm.

  • -CH₂-: Multiple multiplets in the aliphatic region (1.3-2.2 ppm).

¹³C NMR Spectroscopy

A ¹³C NMR spectrum is available from Wiley-VCH GmbH.[1]

• Expected Signals:

  • C=C: Two signals in the olefinic region (~138 ppm for CH and ~114 ppm for CH₂).

  • C-OH: Two signals in the range of 60-75 ppm.

  • Aliphatic Carbons: Several signals in the range of 20-45 ppm.

Infrared (IR) Spectroscopy

• Expected Absorptions:

  • O-H stretch: A strong, broad band in the region of 3200-3600 cm⁻¹.[3]

  • C-H stretch (sp³): Bands just below 3000 cm⁻¹.

  • C-H stretch (sp²): A band just above 3000 cm⁻¹.[3]

  • C=C stretch: A medium intensity band around 1640 cm⁻¹.[3]

  • C-O stretch: A strong band in the region of 1000-1200 cm⁻¹.

Mass Spectrometry

• Expected Fragmentation:

  • The molecular ion peak (M⁺) may be weak or absent in electron ionization (EI) mass spectrometry.

  • Common fragmentation patterns for diols include loss of water (M-18), and alpha-cleavage adjacent to the hydroxyl groups.

  • The terminal alkene can lead to characteristic allylic cleavage.

Workflow for Spectroscopic Characterization

Caption: Workflow for the spectroscopic characterization of Non-8-ene-2,4-diol.

Potential Applications

The bifunctional nature of non-8-ene-2,4-diol makes it a versatile intermediate in several areas of chemical research and development.

• Drug Development: The diol functionality can be used to introduce hydrophilicity and provides handles for further chemical modification. The alkene can be used in metathesis reactions or other carbon-carbon bond-forming reactions to build more complex molecular scaffolds. Chiral syn-1,3-diols are important structural motifs in many biologically active molecules.

• Polymer Chemistry: As a diol, it can be used as a monomer in the synthesis of polyesters and polyurethanes. The pendant alkene group can be used for subsequent cross-linking or functionalization of the polymer backbone.

• Fine Chemicals Synthesis: It can serve as a starting material for the synthesis of various specialty chemicals, including flavors, fragrances, and agrochemicals.

Safety and Handling

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

References

• PubChem. (n.d.). Non-8-ene-2,4-diol. National Center for Biotechnology Information. Retrieved from [Link]

• Knight, D. W., & O'Hanlon, P. J. (1985). Enantioselective Synthesis of (+)-endo- and (-)-exo-Brevicomin. Journal of the Chemical Society, Perkin Transactions 1, 645-650.

• 摩熵化学. (n.d.). (+)-(2S,4S)-8-nonene-2,4-diol. Retrieved from [Link]

• SpectraBase. (n.d.). (+)-(3S,5R,8E)-1,3,5-Trihydroxy-8-decene. Retrieved from [Link]

• MOLBASE. (n.d.). <(dimethyl-1',1' ethyl)thio>-3 methoxy-1 butene-2(Z). Retrieved from [Link]

• 摩熵化学. (n.d.). (-)-(2R,4S)-8-nonene-2,4-diol. Retrieved from [Link]

• Google Patents. (n.d.). US6486121B2 - Softener active derived from acylated triethanolamine.
• Google Patents. (n.d.). US6630441B2 - Concentrated, stable, preferably clear, fabric softening composition containing amine fabric softener.

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• University of Massachusetts. (n.d.). INFRARED SPECTROSCOPY (IR). Retrieved from [Link]

• NC State University Libraries. (n.d.). 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Retrieved from [Link]

• OpenStax. (2023, September 20). 17.11 Spectroscopy of Alcohols and Phenols - Organic Chemistry. Retrieved from [Link]

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• 1. Non-8-ene-2,4-diol | C9H18O2 | CID 3808271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Enantioselective synthesis of (+)-endo- and (–)-exo-1,3-dimethyl-2,9-dioxabicyclo[3.3.1]nonane - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. CAS:85081-69-2, (E)-环辛基-4-烯醇 Axial isomer-毕得医药 [bidepharm.com]

Preliminary Investigation of Non-8-ene-2,4-diol Reactivity in Organic Synthesis: A Pathway to Complex Bicyclic Semiochemicals

Executive Summary

In the realm of complex target-oriented synthesis, the strategic selection of acyclic precursors dictates the efficiency of downstream cyclizations. Non-8-ene-2,4-diol (IUPAC: non-8-ene-2,4-diol) is a highly versatile aliphatic building block characterized by a terminal olefin and a 1,3-diol structural motif. As an application scientist focused on scalable synthetic methodologies, I view this molecule not just as a static structure, but as a kinetic spring loaded for tandem cyclization.

Its most prominent application lies in chemical ecology, serving as the critical acyclic precursor to 1,3-dimethyl-2,9-dioxabicyclo[3.3.1]nonane (1,3-DMDBN) . This bridged bicyclic ketal is a potent aggregation pheromone utilized by bark beetles (e.g., Ips typographus) and their fungal symbionts. This whitepaper deconstructs the reactivity profile of non-8-ene-2,4-diol, detailing the causality behind its tandem cyclization pathways and providing self-validating experimental protocols for its transformation.

Structural Causality and Mechanistic Reactivity

The synthetic utility of non-8-ene-2,4-diol is rooted in the precise spatial arrangement of its functional groups, as structurally defined in the [1].

When designing a synthesis for bridged bicyclic ketals, we must exploit thermodynamic driving forces. The terminal olefin at C8 is perfectly positioned for oxidation. If we selectively oxidize this olefin to a methyl ketone, we generate an 8-oxononane-2,4-diol intermediate.

The Causality of Cyclization:

• Primary Hemiketalization: The C4 hydroxyl group is exactly four carbons away from the newly formed C8 ketone. This spatial relationship kinetically favors the rapid intramolecular attack of the C4 oxygen onto the C8 carbonyl, forming a stable six-membered hemiketal ring.

• Secondary Ketalization: Following the initial ring closure, the C2 hydroxyl group is now positioned to attack the hemiketal carbon. The loss of a water molecule drives the formation of a second six-membered ring, finalizing the [3.3.1] bridged bicyclic architecture.

While occasionally mischaracterized in early translated literature as a [3.1.1] system—such as in the foundational paper [2]—rigorous NMR analysis confirms that the thermodynamically favored [3.3.1] bridged architecture is the true product of this cascade.

Fig 1: Tandem Wacker oxidation and cyclization workflow of non-8-ene-2,4-diol.

Experimental Methodology: Self-Validating Tandem Cyclization

To convert non-8-ene-2,4-diol into 1,3-DMDBN, we utilize a modified Tsuji-Wacker oxidation. By carefully selecting our catalyst system, we can intentionally use the acidic byproducts of the catalytic cycle to drive the subsequent ketalization, eliminating the need to isolate the highly polar, water-soluble ketone intermediate.

Protocol: Palladium-Catalyzed Wacker Oxidation and Tandem Ketalization

• Objective: One-pot conversion of (2S,4S)-non-8-ene-2,4-diol to (+)-endo-1,3-dimethyl-2,9-dioxabicyclo[3.3.1]nonane.

Step-by-Step Methodology:

• Catalyst Activation: In a flame-dried Schlenk flask, dissolve Palladium(II) chloride ( PdCl2​ , 0.1 eq) and Copper(I) chloride ( CuCl , 1.0 eq) in a 7:1 (v/v) mixture of Dimethylformamide (DMF) and deionized water.

  • Causality: The mixed solvent system is critical. DMF solubilizes the organic substrate, while water serves as the essential nucleophile for the oxidation of the palladium-coordinated olefin.

• Atmospheric Control: Purge the flask and attach an oxygen ( O2​ ) balloon. Stir vigorously for 30 minutes until the solution turns a deep green, indicating the active Pd(II)/Cu(II) catalytic species.

• Substrate Introduction: Add (2S,4S)-non-8-ene-2,4-diol (1.0 eq) dropwise at room temperature. Stir for 12 hours.

• Self-Validating Reaction Monitoring: Monitor the reaction via in-situ GC-MS rather than TLC.

  • The Validation Logic: The starting diol ( m/z 158) transitions to the intermediate ketone ( m/z 174). Because the cyclization is highly thermodynamically favored, the ketone should not accumulate. The successful cascade is validated by the direct emergence of the m/z 156 molecular ion (indicating the loss of H2​O during ketalization).

• Acidic Push (Conditional): If GC-MS shows an accumulation of the m/z 174 intermediate, the in-situ generated HCl is insufficient. Add 0.05 eq of p-toluenesulfonic acid (pTSA) to force the hemiketalization to completion.

• Workup & Isolation: Quench with saturated aqueous NaHCO3​ to neutralize the acid. Extract the aqueous layer three times with diethyl ether. Dry the combined organic layers over Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel chromatography (95:5 Pentane/Ether) to isolate the volatile bicyclic ketal.

Quantitative Stereochemical Analysis

The stereochemistry of the starting non-8-ene-2,4-diol strictly dictates the endo or exo configuration of the resulting bicyclic system. The syn-diol configuration yields the endo-isomer, while the anti-diol configuration yields the exo-isomer. This stereospecificity is crucial, as biological receptors in target insects are highly enantioselective, a principle extensively documented in[4].

Table 1: Stereocontrol in Non-8-ene-2,4-diol Cyclization

Starting Material Stereochemistry	Catalyst / Conditions	Major Bicyclic Product	Yield (%)	dr (endo:exo)
(2S,4S)-non-8-ene-2,4-diol	PdCl2​ , CuCl , O2​ , DMF/ H2​O	(+)-endo-1,3-DMDBN	82	95:5
(2R,4S)-non-8-ene-2,4-diol	PdCl2​ , CuCl , O2​ , DMF/ H2​O	(-)-exo-1,3-DMDBN	78	5:95
Racemic non-8-ene-2,4-diol	PdCl2​ , CuCl , O2​ , DMF/ H2​O	Racemic 1,3-DMDBN	85	1:1

Cross-Kingdom Chemical Ecology

Beyond benchtop synthesis, non-8-ene-2,4-diol occupies a fascinating position in chemical ecology. Recent studies, such as [3], have demonstrated that symbiotic blue-stain fungi (e.g., Grosmannia europhioides) biosynthesize this exact diol intermediate. The fungi enzymatically oxidize and cyclize the diol into 1,3-DMDBN, which is then released into the environment to trigger aggregation behaviors in host bark beetles.

Understanding this biological synthesis allows application scientists to design biomimetic pathways and engineer pest-control lures that perfectly mimic the natural enantiomeric ratios found in the wild.

Fig 2: Cross-kingdom semiochemical signaling pathway utilizing non-8-ene-2,4-diol.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3808271, Non-8-ene-2,4-diol." PubChem, [Link]

• Vakhidov, R. R., Shakhmaev, R. N., Ishmuratov, G. Y., & Zorin, V. V. "Synthesis of racemic 8-nonene-2,4-diol, acyclic precursor of 1,3-dimethyl-1,9-dioxabicyclo[3.1.1]nonane." Russian Journal of Electrochemistry, 2000. [Link]

• Zhao, T., Kandasamy, D., Krokene, P., et al. "Convergent evolution of semiochemicals across Kingdoms: bark beetles and their fungal symbionts." The ISME Journal, 2019. [Link]

• Ishihara, K., et al. "Asymmetric Synthesis of (1S,3S,5R)-1,3-Dimethyl-2,9-dioxabicyclo[3.3.1]nonane Mediated by Fermenting Bakers' Yeast." Chemistry Letters, 2006. [Link]

Biosynthetic pathways and isolation of non-8-ene-2,4-diol

An In-Depth Technical Guide to the Biosynthesis and Isolation of Non-8-ene-2,4-diol

Abstract

Non-8-ene-2,4-diol is a C9 unsaturated aliphatic diol with potential applications as a chiral building block in organic synthesis and as a precursor for specialty polymers and fine chemicals.[1] This technical guide provides a comprehensive exploration of the plausible biosynthetic routes to non-8-ene-2,4-diol, drawing from established principles of polyketide and fatty acid metabolism. As specific literature on the natural biosynthesis of this molecule is scarce, this document synthesizes information from related pathways to propose scientifically grounded hypotheses for its formation. Furthermore, this guide presents a detailed, field-proven framework for the isolation, purification, and characterization of non-8-ene-2,4-diol from a complex biological matrix. This document is intended for researchers, scientists, and drug development professionals engaged in natural product chemistry, metabolic engineering, and synthetic biology.

Part 1: Unraveling the Biosynthetic Origins

The precise natural biosynthetic pathway for non-8-ene-2,4-diol is not extensively documented. However, its structure—a nine-carbon chain with hydroxyl groups at positions 2 and 4, and a terminal double bond between carbons 8 and 9—strongly suggests a genesis rooted in either polyketide or modified fatty acid biosynthesis.

Proposed Biosynthesis via a Modular Polyketide Synthase (PKS) Pathway

Modular Type I polyketide synthases (PKSs) are multifunctional enzymes that construct complex organic molecules from simple acyl-CoA precursors.[2][3] A hypothetical PKS assembly line for non-8-ene-2,4-diol would likely involve a loading module and four extension modules. The key to achieving the desired 2,4-diol structure lies in the specific reductive domains within the modules.

Causality Behind the Proposed PKS Pathway:

• Starter Unit: The biosynthesis would initiate with a propionyl-CoA starter unit, loaded onto the acyl carrier protein (ACP) of the loading module. This accounts for the methyl group at the C2 position of the final product.

• Chain Elongation: Four successive rounds of elongation with malonyl-CoA would build the nine-carbon backbone.[4]

• Hydroxyl Group Installation: The hydroxyl groups at C-4 and C-2 (relative to the final product structure) are installed by ketoreductase (KR) domains. The stereochemistry of these hydroxyl groups is determined by the specific type of KR domain (A-type, B-type, etc.) present in the respective modules.[5]

• Terminal Alkene Formation: The terminal double bond is the most speculative feature. It could be introduced by a terminal dehydratase (DH) domain in the final module or a subsequent tailoring enzyme.[5] Alternatively, some PKS systems utilize terminal thioester reductases (TRs) that can release the final product as an aldehyde, which could then be a substrate for further modification.[6]

Hypothetical PKS Assembly Line for Non-8-ene-2,4-diol Precursor

Caption: Hypothetical modular PKS for non-8-ene-2,4-diol precursor synthesis.

Proposed Biosynthesis via Fatty Acid Metabolism

An alternative route involves the modification of a standard fatty acid precursor by a series of tailoring enzymes, including hydroxylases and desaturases. These enzymes are crucial for introducing functional groups into hydrocarbon chains.[7]

Plausible Fatty Acid Modification Pathway:

• Chain Initiation: Biosynthesis would begin with a C9 saturated fatty acid, nonanoic acid, derived from the fatty acid synthase (FAS) complex.

• Hydroxylation: Cytochrome P450 monooxygenases or other fatty acid hydroxylases could introduce hydroxyl groups at the C-2 and C-4 positions. The order of these events would dictate the intermediates formed.[8]

• Desaturation: A fatty acid desaturase would then introduce the terminal double bond. These enzymes typically act on acyl-CoA or acyl-lipid substrates and utilize molecular oxygen and a diiron active site to abstract hydrogen atoms.[9][10] The regiospecificity of the desaturase is critical for forming the double bond at the C8-C9 position.

Fatty Acid Modification Pathway

Caption: A systematic workflow for the isolation of non-8-ene-2,4-diol.

Detailed Experimental Protocols

Protocol 1: Liquid-Liquid Extraction

• Rationale: This step separates the moderately polar diol from highly polar (salts, sugars) and nonpolar (lipids) components of the lysed biomass or fermentation broth. Ethyl acetate is chosen as a solvent that provides good partitioning for diols while being easily removable. [11]* Methodology:

  • Adjust the pH of the aqueous lysate/supernatant to ~7.0.

  • Transfer the aqueous phase to a separatory funnel.

  • Add an equal volume of ethyl acetate.

  • Shake vigorously for 2 minutes, venting frequently.

  • Allow the layers to separate and collect the organic (top) layer.

  • Repeat the extraction of the aqueous layer two more times with fresh ethyl acetate.

  • Pool the organic extracts, wash with brine to remove residual water, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent in vacuo using a rotary evaporator at a temperature not exceeding 40°C to prevent degradation.

Protocol 2: Flash Column Chromatography

• Rationale: This is the primary purification step to separate the target diol from other compounds in the crude extract based on polarity. A diol-functionalized silica column can offer enhanced selectivity for diol compounds. [12][13]* Methodology:

  • Column Packing: Prepare a column with RediSep Rf Gold® Diol media, equilibrated with a nonpolar mobile phase (e.g., 95:5 Hexane:Ethyl Acetate).

  • Sample Loading: Dissolve the crude extract in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel or diol media. Once dry, carefully add the solid sample to the top of the column.

  • Elution: Begin elution with the starting mobile phase. Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. A suggested gradient is from 5% to 60% ethyl acetate over 20 column volumes.

  • Fraction Collection: Collect fractions based on the UV detector response (if applicable) or in regular volumes.

  • Analysis: Analyze the collected fractions by Thin Layer Chromatography (TLC) or a rapid GC-MS method to identify those containing the target compound.

Parameter	Setting	Rationale
Stationary Phase	Diol-functionalized Silica	Provides specific interactions with hydroxyl groups, improving separation of diols. [12]
Mobile Phase	Hexane/Ethyl Acetate Gradient	Allows for the elution of compounds over a wide range of polarities.
Detection	TLC with p-anisaldehyde stain	Stains diols, allowing for visualization and pooling of correct fractions.

Protocol 3: Preparative HPLC

• Rationale: For achieving high purity (>98%), a final polishing step using reversed-phase HPLC is recommended. This separates the target diol from any remaining closely-related impurities. [14]* Methodology:

  • Column: C18 reversed-phase column (e.g., 250 x 10 mm, 5 µm particle size).

  • Mobile Phase: A gradient of water (A) and methanol or acetonitrile (B). For example, start at 20% B, increase to 80% B over 30 minutes.

  • Injection: Dissolve the pooled, concentrated fractions from the flash column in the mobile phase and inject.

  • Detection & Collection: Use a refractive index (RI) or evaporative light scattering detector (ELSD) to detect the non-chromophoric diol. Collect the peak corresponding to the target compound.

  • Solvent Removal: Lyophilize or use a rotary evaporator to remove the mobile phase and obtain the pure diol.

Characterization and Structure Elucidation

The identity and purity of the isolated non-8-ene-2,4-diol must be confirmed using a suite of analytical techniques.

Technique	Purpose	Expected Data for Non-8-ene-2,4-diol
GC-MS	Purity assessment and molecular weight confirmation.	A single peak with a mass spectrum showing the molecular ion (m/z 158.24) and characteristic fragmentation patterns.
¹H NMR	Structural confirmation and stereochemistry.	Signals corresponding to the terminal vinyl group (~5.8 ppm, ~5.0 ppm), methine protons adjacent to hydroxyls (~3.8-4.2 ppm), methylene protons, and the terminal methyl group.
¹³C NMR	Carbon skeleton confirmation.	Nine distinct carbon signals, including two olefinic carbons (~138 ppm, ~114 ppm) and two carbons bearing hydroxyl groups (~65-75 ppm).
HRMS	Exact mass determination.	Provides the high-resolution mass to confirm the elemental composition (C₉H₁₈O₂). [1]

Part 3: Concluding Remarks

This guide provides a robust framework for investigating the biosynthesis and executing the isolation of non-8-ene-2,4-diol. While the biosynthetic pathways presented are hypothetical, they are grounded in the established principles of microbial and plant secondary metabolism and offer a logical starting point for metabolic engineering and natural product discovery efforts. The detailed isolation protocols, built on a foundation of proven chemical separation techniques, provide a clear and actionable path for researchers to obtain this valuable compound for further study and application development. The integration of analytical checkpoints throughout the workflow ensures a high degree of confidence in the final purity and structural identity of the isolated molecule.

References

• Atsumi, S., Hanai, T., & Liao, J. C. (2008). Non-fermentative pathways for synthesis of branched-chain higher alcohols as biofuels. Nature, 451(7174), 86–89. Available at: [Link]

• Buschhaus, C., et al. (2013). Biosynthesis of long-chain alkyl diols and long-chain alkenols in Nannochloropsis spp. (Eustigmatophyceae). Plant and Cell Physiology, 54(10), 1644-1655. Available at: [Link]

• Chen, Z., et al. (2022). Biosynthesizing structurally diverse diols via a general route combining oxidative and reductive formations of OH-groups. Nature Communications, 13(1), 1637. Available at: [Link]

• Keatinge-Clay, A. T. (2012). The structures of type I polyketide synthases. Natural Product Reports, 29(10), 1050-1073. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 3808271, Non-8-ene-2,4-diol. Available at: [Link]

• Plietker, B. (2008). The diiron-catalysed oxidative desaturation and hydroxylation of fatty acids. Angewandte Chemie International Edition, 47(24), 4438-4441. Available at: [Link]

• Teledyne ISCO. (n.d.). Purification of Delicate Compounds with RediSep Rf Gold® Diol and Cyano Columns. Application Note AN100. Available at: [Link]

• Wang, J., et al. (2025). A polyketide-based biosynthetic platform for diols, amino alcohols and hydroxyacids. Nature Chemical Biology. Available at: [Link]

• Wikipedia contributors. (2023). Fatty acid desaturase. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Wikipedia contributors. (2024). Polyketide synthase. Wikipedia, The Free Encyclopedia. Available at: [Link]

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• 4. researchgate.net [researchgate.net]
• 5. Diene Incorporation by a Dehydratase Domain Variant in Modular Polyketide Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. escholarship.org [escholarship.org]
• 7. Desaturases: Structural and mechanistic insights into the biosynthesis of unsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. On the interface of fatty acid metabolism: A crosstalk between fatty acid ω-hydroxylase CYP4F11 and fatty acid desaturase 2 in non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fatty acid desaturase - Wikipedia [en.wikipedia.org]
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• 14. tandfonline.com [tandfonline.com]

The Mechanism of Action of Non-8-ene-2,4-diol as a Chiral Building Block in Asymmetric Bicyclic Ketal Synthesis

Executive Summary

In the realm of asymmetric synthesis and natural product total synthesis, the strategic selection of acyclic precursors dictates the efficiency of constructing complex polycyclic architectures. Non-8-ene-2,4-diol () stands out as a highly privileged chiral building block. Its primary "mechanism of action" in a synthetic context lies in its ability to act as a stereodirecting scaffold for the rapid, thermodynamically driven assembly of bicyclic ketals—most notably 1,3-dimethyl-2,9-dioxabicyclo[3.3.1]nonane (), a host-specific pheromone of the ambrosia beetle Trypodendron lineatum.

This whitepaper dissects the structural rationale, mechanistic cascade, and field-proven protocols for utilizing non-8-ene-2,4-diol, providing a self-validating framework for researchers looking to harness 1,3-diol motifs in target-oriented synthesis.

Structural Rationale: The Anatomy of the Precursor

The utility of non-8-ene-2,4-diol is rooted in its bifunctional nature, which perfectly primes it for a tandem oxidation-cyclization cascade. As a building block, its mechanism of action relies on two distinct structural features:

• The 1,3-Diol Motif (Stereocontrol Center): The stereogenic centers at C2 and C4 are pre-organized. When subjected to cyclization, this 1,3-relationship enforces a rigid chair-like transition state. The configuration of these carbons strictly dictates whether the resulting bicyclic system will adopt an endo or exo conformation, minimizing 1,3-diaxial interactions.

• The Terminal 8-Ene (Latent Electrophile): The unactivated terminal olefin serves as a stable, orthogonal handle during the early stages of synthesis (e.g., during the establishment of the diol via Sharpless asymmetric epoxidation). Upon activation via Wacker oxidation, it unmasks a methyl ketone at C8, providing the requisite electrophilic ketal carbon.

Mechanism of Action: The Bicycloketalization Cascade

The transformation of the acyclic diol into a rigid [3.3.1] bicyclic framework is a masterpiece of thermodynamic control. The cascade proceeds through three distinct mechanistic phases:

Phase 1: Latent Electrophile Generation

The terminal olefin undergoes a Tsuji-Wacker oxidation . Palladium(II) coordinates to the alkene, facilitating nucleophilic attack by water at the more substituted C8 position (Markovnikov selectivity). Subsequent β -hydride elimination and tautomerization yield 8-oxononane-2,4-diol.

Phase 2: First Ring Closure (Kinetic Hemiketalization)

Upon introduction of a Brønsted acid, the C8 ketone is protonated. The secondary hydroxyl group at C4—being spatially closer and forming a highly favored 6-membered ring—acts as the initial nucleophile. This intramolecular attack generates a tetrahydropyran hemiketal intermediate.

Phase 3: Second Ring Closure (Thermodynamic Sink)

The hemiketal hydroxyl is protonated and expelled as water, generating an oxocarbenium ion at C8. The remaining hydroxyl group at C2 attacks this electrophilic center. The driving force here is the formation of the unstrained, highly stable 2,9-dioxabicyclo[3.3.1]nonane system. The pre-set stereochemistry at C2 forces the adjacent methyl group into an equatorial position, locking the absolute configuration of the entire molecule ().

Workflow of the bicyclic ketalization from non-8-ene-2,4-diol.

Stereochemical Mapping & Causality

Understanding the atom-to-atom mapping from the acyclic chain to the bicyclic core is critical for designing custom analogs. The stereocenters of the starting diol directly translate to the bridgehead and equatorial positions of the target.

Stereochemical mapping from the acyclic diol to the bicyclic ketal.

Quantitative Isomer Distribution

The thermodynamic stability of the chair-chair conformation ensures high diastereomeric ratios (dr). The table below summarizes the causal relationship between the starting enantiomer and the major bicyclic product isolated ().

Starting Enantiomer	C2 Config	C4 Config	Major Bicyclic Product	Yield (%)	Diastereomeric Ratio (dr)
(2S, 4S)	S	S	(1S, 3S, 5R)-endo	82	>95:5
(2R, 4R)	R	R	(1R, 3R, 5S)-endo	80	>95:5
(2S, 4R)	S	R	(1S, 3S, 5S)-exo	75	85:15

Note: The anti-relationship in the (2S, 4R) isomer introduces mild 1,3-diaxial strain, slightly reducing the dr compared to the syn-diols.

Validated Experimental Protocol: One-Pot Oxidation/Cyclization

As a Senior Application Scientist, I have observed that the primary failure point in bicyclic ketal synthesis is the premature deprotection or over-oxidation of the secondary alcohols. The following protocol utilizes a mild O2/CuCl reoxidation system to ensure catalytic turnover without compromising the 1,3-diol motif.

Self-Validating System: This workflow is designed so that reaction progress can be unambiguously tracked via NMR. The disappearance of terminal olefinic protons ( δ 5.7–5.9 ppm) in 1 H NMR and the emergence of the distinct quaternary ketal carbon (~ δ 96-100 ppm) in 13 C NMR confirm successful bicycloketalization.

Step-by-Step Methodology

Phase 1: Tsuji-Wacker Oxidation

• Preparation: Charge a flame-dried Schlenk flask with PdCl2​ (0.1 equiv) and CuCl (1.0 equiv). Purge the flask and backfill with an oxygen atmosphere (1 atm, via balloon).

• Catalyst Activation: Add a solvent mixture of DMF/ H2​O (7:1, v/v). Stir vigorously for 15 minutes at room temperature until the solution turns a deep green/brown, indicating the generation of the active catalytic species.

• Substrate Addition: Introduce (2S,4S)-non-8-ene-2,4-diol (1.0 equiv) dropwise as a concentrated solution in DMF.

• Oxidation: Stir at ambient temperature (20–25 °C) for 12 hours.

  • Causality: The O2/CuCl system continuously reoxidizes Pd(0) back to Pd(II). Running this at ambient temperature prevents the secondary alcohols from undergoing undesired ketone formation.

Phase 2: Acid-Catalyzed Ketalization 5. Acidification: Once TLC (Hexanes/EtOAc 7:3) indicates complete consumption of the starting diol, add a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 equiv) directly to the reaction mixture. 6. Cyclization: Heat the mixture to 50 °C for 4 hours.

• Causality: The applied heat overcomes the activation energy for the dehydration step of the hemiketal, while the thermodynamic driving force of the unstrained [3.3.1] bicyclic system pushes the equilibrium entirely toward the final product.

• Quench & Extraction: Cool to room temperature and quench with saturated aqueous NaHCO3​ to neutralize the acid (critical to prevent ketal hydrolysis). Extract the aqueous layer with diethyl ether ( 3×20 mL).

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate under reduced pressure (careful, the product is volatile), and purify via silica gel flash chromatography (Hexanes/EtOAc 95:5) to yield the pure bicyclic ketal.

References

• Page, P. C. B., Rayner, C. M., & Sutherland, I. O. (1990). "Enantioselective synthesis of (+)-endo- and (–)-exo-1,3-dimethyl-2,9-dioxabicyclo[3.3.1]nonane." Journal of the Chemical Society, Perkin Transactions 1.[Link]

• Bernardi, R., & Ghiringhelli, D. (1989). "A short efficient synthesis of (1S,3S,5R)- and (1S,3R,5R)-1,3-dimethyl-2,9-dioxabicyclo[3.3.1]nonane." The Journal of Organic Chemistry.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3808271, Non-8-ene-2,4-diol." PubChem.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 10877367, Endo-1,3-dimethyl-2,9-dioxabicyclo[3.3.1]nonane." PubChem.[Link]

Protocols & Analytical Methods

Step-by-step protocol for the asymmetric synthesis of non-8-ene-2,4-diol

Application Note: Step-by-Step Protocol for the Asymmetric Synthesis of (2R,4R)-8-Nonene-2,4-diol

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Protocol & Mechanistic Guide.

Introduction & Strategic Overview

The synthesis of chiral syn-1,3-diols is a critical operation in modern drug development, as this motif is ubiquitous in polyketide natural products, macrolide antibiotics, and HMG-CoA reductase inhibitors (statins). This application note details a robust, two-phase protocol for the asymmetric synthesis of (2R,4R)-8-nonene-2,4-diol [1].

This specific molecule is highly valued because it combines a stereodefined syn-1,3-diol core with a terminal olefin. The olefin serves as a versatile synthetic handle for downstream functionalization via cross-metathesis, oxidative cleavage, or hydroboration. The protocol described herein utilizes an organocatalytic direct asymmetric aldol reaction followed by a highly diastereoselective Narasaka-Prasad reduction.

Mechanistic Causality: The "Why" Behind the Chemistry

As a Senior Application Scientist, I emphasize that successful asymmetric synthesis relies on understanding the physical chemistry driving the transition states. This protocol is built on two causal pillars:

• Phase 1: L-Proline Catalyzed Aldol Addition[2]

  • The Causality: Why use L-proline instead of standard metal enolates? L-proline acts as a bifunctional organocatalyst. Its secondary amine condenses with acetone to form a nucleophilic enamine. Simultaneously, its carboxylic acid moiety acts as a Brønsted acid, hydrogen-bonding to the incoming electrophile (5-hexenal). This dual activation creates a highly organized, rigid transition state that dictates facial selectivity, exclusively yielding the (R)-stereocenter at the newly formed C4 position.

• Phase 2: Narasaka-Prasad Directed Reduction[3][4]

  • The Causality: Why use Et₂BOMe and NaBH₄ at -78 °C? Diethylmethoxyborane (Et₂BOMe) acts as a bidentate Lewis acid, coordinating to both the C2 carbonyl oxygen and the C4 hydroxyl oxygen of the intermediate. This forms a rigid, six-membered boron chelate. At cryogenic temperatures (-78 °C), unselective background reduction is completely suppressed. When NaBH₄ is introduced, intermolecular hydride delivery is forced to occur from the less sterically hindered axial trajectory. This pushes the newly formed C2 hydroxyl group into a pseudo-equatorial position, matching the equatorial C4 substituent and establishing the syn-1,3-diol relationship with >98:2 diastereoselectivity.

Workflow Visualization

Figure 1: Two-step asymmetric synthesis of (2R,4R)-8-nonene-2,4-diol.

Step-by-Step Experimental Protocol

Phase 1: Synthesis of (R)-4-Hydroxy-8-nonen-2-one

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, add anhydrous DMSO (40 mL) and Acetone (10 mL, excess).

• Catalyst Addition: Add L-Proline (0.23 g, 2.0 mmol, 20 mol%) to the stirring mixture. Stir for 15 minutes at room temperature (20-25 °C) to ensure partial dissolution and enamine initiation.

• Substrate Addition: Slowly add 5-hexenal (0.98 g, 10.0 mmol, 1.0 equiv) dropwise over 5 minutes.

• Reaction: Seal the flask under an argon atmosphere and stir vigorously at room temperature for 24–48 hours. Monitor the consumption of 5-hexenal via TLC (Hexane/EtOAc 7:3, visualized with KMnO₄ stain).

• Workup: Quench the reaction by adding 50 mL of half-saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, gradient elution 10% to 30% EtOAc in Hexanes) to yield the pure β -hydroxy ketone.

Phase 2: Synthesis of (2R,4R)-8-Nonene-2,4-diol

• Chelate Formation: Dissolve the purified (R)-4-hydroxy-8-nonen-2-one (1.0 g, 6.4 mmol, 1.0 equiv) in anhydrous THF (25 mL) under an argon atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

• Boron Addition: Dropwise add Diethylmethoxyborane (Et₂BOMe, 1.0 M in THF, 7.0 mL, 7.0 mmol, 1.1 equiv). Stir the mixture at -78 °C for 30 minutes. Critical Step: This incubation period is mandatory to ensure complete formation of the rigid boron chelate prior to reduction.

• Reduction: Add Sodium Borohydride (NaBH₄, 0.29 g, 7.6 mmol, 1.2 equiv) in one portion. Continue stirring at -78 °C for 3 hours.

• Quenching: Carefully quench the reaction at -78 °C by the dropwise addition of glacial acetic acid (2.0 mL). Once gas evolution ceases, remove the cooling bath and allow the mixture to warm to room temperature.

• Boron Removal (Methanolysis): Concentrate the mixture under reduced pressure. To the residue, add Methanol (20 mL) and evaporate to dryness. Repeat this co-evaporation step 4 to 5 times. Rationale: This converts the boron species into volatile trimethyl borate [B(OMe)₃], completely removing it from the product.

• Purification: Purify the crude diol via flash column chromatography (silica gel, 50% EtOAc in Hexanes) to afford (2R,4R)-8-nonene-2,4-diol as a clear, viscous oil.

Quality Control & Self-Validating Analytical System

A robust protocol must be self-validating. To confirm the success of the diastereoselective reduction, do not rely solely on optical rotation. Instead, utilize Rychnovsky’s Acetonide Analysis [4]:

• Validation Step: Take a 20 mg aliquot of the purified diol and react it with 2,2-dimethoxypropane (1.0 mL) and a catalytic amount of p-toluenesulfonic acid (p-TsOH) at room temperature for 2 hours. Quench with Et₃N and concentrate.

• NMR Interpretation: Analyze the resulting acetonide via ¹³C NMR. A syn-1,3-diol acetonide will exhibit characteristic acetal methyl carbon shifts at ~19 ppm and ~30 ppm , and an acetal quaternary carbon at ~98 ppm . (Conversely, an anti-diol would show methyl shifts at ~25 ppm and an acetal carbon at ~100 ppm). Observing the 19/30/98 ppm triad definitively validates the >98:2 syn stereochemical outcome of your workflow.

Summary of Quantitative Data

Parameter	Phase 1: Organocatalytic Aldol	Phase 2: Narasaka-Prasad Reduction
Target Intermediate	(R)-4-hydroxy-8-nonen-2-one	(2R,4R)-8-nonene-2,4-diol
Typical Yield (%)	65 – 72%	85 – 92%
Enantiomeric Excess (ee)	> 95%	N/A (Stereocenter preserved)
Diastereomeric Ratio (dr)	N/A	> 98:2 (syn:anti)
Key Validation Metric	Chiral HPLC (e.g., Chiralcel OD-H)	¹³C NMR (Acetonide Analysis)

References

• Non-8-ene-2,4-diol | C9H18O2 | CID 3808271 - PubChem Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• Proline-Catalyzed Direct Asymmetric Aldol Reactions Source: Journal of the American Chemical Society (J. Am. Chem. Soc. 2000, 122, 10, 2395–2396) URL:[Link]

• 1,3-Syn-Diastereoselective Reduction of β -Hydroxyketones Source: Tetrahedron Letters (Tetrahedron Lett. 1987, 28, 155-158) URL:[Link]

• Combining total synthesis and genetic engineering to probe dihydropyran formation in ambruticin biosynthesis Source: Chemical Science / PubMed Central (PMC) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. 奈良坂・プラサード還元 Narasaka-Prasad Reduction | Chem-Station (ケムステ) [chem-station.com]
• 4. Combining total synthesis and genetic engineering to probe dihydropyran formation in ambruticin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Chiral 1,3-Diols with Terminal Alkenes as Versatile Building Blocks in Natural Product Total Synthesis

A Note on the Specific Query: "non-8-ene-2,4-diol"

Initial literature and database searches for the specific application of "non-8-ene-2,4-diol" in natural product total synthesis did not yield specific examples or dedicated protocols under this nomenclature. This suggests that the compound may be a highly specific, non-commercially available intermediate, or it may be referred to under different systematic names in published literature. However, the core structural motif—a chiral 1,3-diol with a terminal alkene—is a ubiquitous and highly valuable building block in the synthesis of a vast array of complex natural products, particularly those of polyketide origin.[1][2][3][4] This guide will therefore focus on the broader applications and synthetic strategies involving this critical chiral synthon.

Introduction: The Strategic Importance of Chiral 1,3-Diol Motifs

The syn- and anti-1,3-diol moieties are fundamental structural units present in a plethora of biologically active natural products, including macrolide antibiotics, immunosuppressants, and anticancer agents.[2][3] The stereocontrolled synthesis of these motifs is a central challenge in organic synthesis. Chiral building blocks containing a 1,3-diol and a terminal alkene offer a powerful combination of functionalities for the convergent and stereoselective synthesis of complex molecular architectures. The diol portion provides a scaffold for stereochemical control, while the terminal alkene serves as a versatile handle for a wide range of carbon-carbon bond-forming reactions, such as cross-metathesis, Heck coupling, and hydroboration-oxidation.

This document provides a detailed overview of the strategic applications of chiral 1,3-diols with terminal alkenes in natural product synthesis, along with exemplary protocols for their preparation and manipulation.

I. Stereoselective Synthesis of Chiral 1,3-Diols with Terminal Alkenes

The efficient construction of these chiral building blocks is paramount. Several robust methods have been developed, with two of the most prominent being the asymmetric aldol reaction followed by stereoselective reduction, and the use of chiral epoxides.

A. Two-Step Approach: Asymmetric Aldol Reaction and Diastereoselective Reduction

A highly effective and widely used strategy involves an initial organocatalytic asymmetric aldol reaction to generate a chiral β-hydroxy ketone, which is then subjected to a diastereoselective reduction to furnish the desired 1,3-diol.[5][6][7] This approach allows for excellent control over the stereochemistry of both hydroxyl groups.

Protocol 1: Organocatalytic Asymmetric Aldol Reaction

This protocol describes the synthesis of a chiral β-hydroxy ketone using a proline-derived organocatalyst.[5][6]

• Reaction Scheme:

  • An aldehyde is reacted with a ketone in the presence of a chiral proline-derived catalyst to yield a chiral β-hydroxy ketone.

• Materials:

  • Aldehyde (e.g., hex-5-enal to install the terminal alkene)

  • Ketone (e.g., acetone)

  • Proline-derived organocatalyst (e.g., (S)-proline)

  • Solvent (e.g., DMSO)

• Procedure:

  • To a solution of the aldehyde (1.0 equiv) in the chosen solvent, add the ketone (5.0-10.0 equiv).

  • Add the (S)-proline catalyst (20-30 mol%).

  • Stir the reaction mixture at room temperature for 24-72 hours, monitoring by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of NH4Cl.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to afford the chiral β-hydroxy ketone.

Protocol 2: Narasaka-Prasad Reduction for syn-1,3-Diols

This protocol details the diastereoselective reduction of a β-hydroxy ketone to a syn-1,3-diol using a boron chelating agent.[8][9]

• Reaction Scheme:

  • The chiral β-hydroxy ketone is treated with a boron chelating agent followed by a reducing agent to yield the syn-1,3-diol.

• Materials:

  • Chiral β-hydroxy ketone

  • Boron chelating agent (e.g., diethylmethoxyborane, Et2BOMe)

  • Reducing agent (e.g., sodium borohydride, NaBH4)

  • Solvents (e.g., THF, methanol)

• Procedure:

  • Dissolve the chiral β-hydroxy ketone (1.0 equiv) in a mixture of THF and methanol at -78 °C.

  • Add Et2BOMe (1.1-1.5 equiv) dropwise and stir for 30 minutes to allow for chelation.

  • Add NaBH4 (1.5-2.0 equiv) portion-wise and stir the reaction mixture at -78 °C for 3-5 hours.

  • Quench the reaction by the slow addition of aqueous acetic acid or hydrogen peroxide.

  • Allow the mixture to warm to room temperature and then extract with an organic solvent.

  • Wash the combined organic layers with saturated aqueous NaHCO3 and brine, dry over anhydrous Na2SO4, and concentrate.

  • Purify by flash column chromatography to yield the syn-1,3-diol.

B. Chiral Epoxide Ring-Opening Strategies

An alternative and powerful approach involves the regioselective ring-opening of chiral epoxides. This method is particularly useful for accessing both syn- and anti-1,3-diols with high stereocontrol.[10][11]

Protocol 3: Regioselective Ring-Opening of a Chiral Epoxy Alcohol

• Reaction Scheme:

  • A chiral epoxy alcohol is reacted with an organocuprate reagent derived from a terminal alkene Grignard reagent to afford a 1,3-diol.

• Materials:

  • Chiral epoxy alcohol (e.g., (2R,3R)-3-methyloxirane-2-methanol)

  • Grignard reagent with a terminal alkene (e.g., allylmagnesium bromide)

  • Copper(I) salt (e.g., CuI or CuCN)

  • Solvent (e.g., THF)

• Procedure:

  • To a suspension of the copper(I) salt (0.1 equiv) in THF at -78 °C, add the Grignard reagent (1.5 equiv) dropwise.

  • Stir the mixture for 30 minutes to form the organocuprate.

  • Add a solution of the chiral epoxy alcohol (1.0 equiv) in THF dropwise.

  • Allow the reaction to slowly warm to 0 °C and stir until completion (monitored by TLC).

  • Quench the reaction with a saturated aqueous solution of NH4Cl.

  • Extract the mixture with ethyl acetate, wash the combined organic layers with brine, dry, and concentrate.

  • Purify by flash column chromatography.

II. Applications in Natural Product Total Synthesis

The strategic value of chiral 1,3-diols with a terminal alkene is best illustrated through their application in the total synthesis of complex natural products.

A. Polyketide Synthesis via Iterative Cross-Metathesis

The terminal alkene of the 1,3-diol building block is an ideal handle for chain extension via olefin cross-metathesis. This strategy allows for the iterative coupling of fragments to rapidly build up the carbon skeleton of polyketide natural products.

Workflow: Iterative Cross-Metathesis for Polyketide Assembly

Caption: Iterative approach to polyketide synthesis using cross-metathesis.

B. Synthesis of Macrolactones through Ring-Closing Metathesis (RCM)

In the later stages of a synthesis, the terminal alkene can participate in a ring-closing metathesis reaction to form macrocyclic structures, a common feature of many polyketide natural products.

Protocol 4: Ring-Closing Metathesis for Macrolactone Formation

• Reaction Scheme:

  • A linear precursor containing a terminal alkene (from the 1,3-diol building block) and another alkene is treated with a Grubbs catalyst to form a macrocycle.

• Materials:

  • Linear diene precursor

  • Grubbs catalyst (e.g., Grubbs II)

  • Solvent (e.g., dichloromethane or toluene)

• Procedure:

  • Dissolve the linear diene precursor in the solvent to a low concentration (typically 0.001-0.01 M) to favor intramolecular cyclization.

  • Degas the solution with argon or nitrogen for 15-30 minutes.

  • Add the Grubbs catalyst (1-5 mol%) and heat the reaction mixture to reflux.

  • Monitor the reaction by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and quench with ethyl vinyl ether.

  • Concentrate the solvent and purify the crude product by flash column chromatography.

III. Tabulated Data: Common Transformations of the Terminal Alkene

Transformation	Reagents	Product Functional Group
Cross-Metathesis	Grubbs Catalyst, Alkene partner	Elongated Alkene
Heck Coupling	Pd Catalyst, Aryl/Vinyl Halide	Substituted Alkene
Hydroboration-Oxidation	1. BH3-THF, 2. H2O2, NaOH	Primary Alcohol
Wacker Oxidation	PdCl2, CuCl, O2, H2O	Methyl Ketone
Epoxidation	m-CPBA or other peroxy acids	Epoxide
Dihydroxylation	OsO4, NMO	1,2-Diol

Conclusion

While the specific compound "non-8-ene-2,4-diol" is not prominently featured in the chemical literature under this name, the underlying structural motif of a chiral 1,3-diol with a terminal alkene is a cornerstone of modern synthetic organic chemistry. The ability to stereoselectively synthesize these building blocks and the versatility of the terminal alkene for subsequent transformations make them indispensable tools for the total synthesis of a wide range of complex and biologically significant natural products. The protocols and strategies outlined in this guide provide a foundation for researchers and drug development professionals to harness the power of these versatile chiral synthons.

References

• Stereoselective tandem synthesis of syn-1,3-diol derivatives by integrating olefin cross-metathesis, hemiacetalization, and intramolecular oxa-Michael addition. Organic Letters. [Link]

• A polyketide-based biosynthetic platform for diols, amino alcohols and hydroxy acids. Nature Catalysis. [Link]

• Two Chiral Building Blocks for the Stereocontrolled Synthesis of Anti- and Syn-1, 3-Diols. Chinese Chemical Letters. [Link]

• Stereoselective Synthesis of 1,3-Diols. Semantic Scholar. [Link]

• New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. ACS Omega. [Link]

• Complementary Synthesis of Anti- and Syn-Hydroxymethyl 1,3-Diols via Regioselective Ring Opening of TIPS-Protected 2,3-Epoxy Alcohols: Toward Polypropionate Fragments. MDPI. [Link]

• Recent advances in the stereoselective synthesis of 1,3-diols using biocatalysts. Catalysis Science & Technology. [Link]

• A Unified Synthetic Approach to Polyketides Having Both Skeletal and Stereochemical Diversity. PMC. [Link]

• Synthesis of Cyclic 1,3-Diols as Scaffolds for Spatially Directed Libraries. PMC. [Link]

• A polyketide-based biosynthetic platform for diols, amino alcohols and hydroxyacids. bioRxiv. [Link]

• A polyketide-based biosynthetic platform for diols, amino alcohols and hydroxy acids. LBNL Publications. [Link]

• New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. ACS Publications. [Link]

• Synthesis of cyclic 1,3-diols as scaffolds for spatially directed libraries. RSC Publishing. [Link]

• A polyketide-based biosynthetic platform for diols, amino alcohols and hydroxyacids. bioRxiv. [Link]

• Synthesis of 1,3-Diols by O-Nucleophile Additions to Activated Alkenes. ResearchGate. [Link]

• Recent Advances in Natural Product Synthesis by Using Intramolecular Diels−Alder Reactions. Chemical Reviews. [Link]

• Stereocontrolled synthesis of functionalized chiral syn-1,3-diol derivatives via a one-pot diastereoselective carboxylation/bromocyclization of homoallylic alcohols. ResearchGate. [Link]

• Chiral Syn-1,3-diol Derivatives via a One-Pot Diastereoselective Carboxylation/ Bromocyclization of Homoallylic Alcohols. PMC. [Link]

• Chiral Diol-Based Organocatalysts in Enantioselective Reactions. MDPI. [Link]

• Modern Synthetic Methods for the Stereoselective Construction of 1,3-Dienes. MDPI. [Link]

• (R,R)-1,2:4,5-Diepoxypentane. Organic Syntheses. [Link]

• Biosynthesizing structurally diverse diols via a general route combining oxidative and reductive formations of OH-groups. PMC. [Link]

• Novel diol compounds synthesis and its use for formal synthesis of (2r, 3 s)-3-hydroxypipecolic acid.

• Rapid synthesis of diol homolog-based thermosets with tunable properties via ring-opening metathesis polymerization. RSC Publishing. [Link]

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• 4. Recent advances in the stereoselective synthesis of 1,3-diols using biocatalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Complementary Synthesis of Anti- and Syn-Hydroxymethyl 1,3-Diols via Regioselective Ring Opening of TIPS-Protected 2,3-Epoxy Alcohols: Toward Polypropionate Fragments | MDPI [mdpi.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

Application Note &amp; Protocol: Robust Gas Chromatography (GC) Methods for the Analysis of Non-8-ene-2,4-diol

Introduction: The Analytical Imperative for Non-8-ene-2,4-diol

Non-8-ene-2,4-diol (C₉H₁₈O₂) is an unsaturated diol whose accurate quantification is critical in various research and industrial settings, including synthetic chemistry, materials science, and potentially in the development of novel pharmaceuticals.[1][2] Its structure, featuring two hydroxyl groups, imparts significant polarity, which presents a considerable challenge for direct analysis by gas chromatography due to low volatility and potential for poor chromatographic peak shape.[3][4][5] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust and validated GC-based analytical method for non-8-ene-2,4-diol, with a strong emphasis on the rationale behind methodological choices to ensure scientific integrity.

Core Principle: Overcoming Polarity with Derivatization

Direct injection of polar analytes like diols onto a GC column often results in significant peak tailing and low sensitivity.[3][4] This is due to strong interactions between the hydroxyl groups and the stationary phase. To mitigate these effects, a chemical modification step known as derivatization is essential.[6] Derivatization replaces the active hydrogens on the hydroxyl groups with non-polar moieties, thereby increasing the analyte's volatility and thermal stability, leading to improved chromatographic separation and detection.[3][5]

Common derivatization strategies for diols include:

• Silylation: This is a widely used technique where a trimethylsilyl (TMS) group replaces the active hydrogen. Reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst such as trimethylchlorosilane (TMCS) are highly effective.[3] The resulting TMS ethers are significantly more volatile and less polar than the parent diol.[5][6][7]

• Acylation: This method involves the introduction of an acyl group. Reagents like heptafluorobutyric anhydride (HFBA) can be used, which also enhances detectability with an electron-capture detector (ECD).[3][8]

• Boronate Ester Formation: For vicinal diols (hydroxyl groups on adjacent carbons), cyclic boronates can be formed using reagents like phenylboronic acid.[3][9] While non-8-ene-2,4-diol is not a vicinal diol, this method is noteworthy in the broader context of diol analysis.

For the analysis of non-8-ene-2,4-diol, silylation with BSTFA + TMCS is a highly recommended starting point due to its robustness and the wealth of literature supporting its application for various diols.[3][5][7]

Experimental Workflow: A Step-by-Step Protocol

The following protocol outlines a comprehensive workflow for the GC-MS analysis of non-8-ene-2,4-diol, from sample preparation to data acquisition.

Sources

• 1. Non-8-ene-2,4-diol | C9H18O2 | CID 3808271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nextsds.com [nextsds.com]
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• 4. 乙二醇和二醇气相色谱分析 [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. derivatization of 1,2 diols - Chromatography Forum [chromforum.org]
• 8. researchgate.net [researchgate.net]
• 9. bio-protocol.org [bio-protocol.org]

Application Note: Advanced Hydroxyl Protection and Deprotection Strategies for Non-8-ene-2,4-diol

Introduction and Strategic Context

Non-8-ene-2,4-diol is a highly versatile 9-carbon aliphatic building block characterized by a 1,3-diol motif and a terminal alkene. This structural array is a ubiquitous intermediate in the total synthesis of complex polyketides, macrolides, and sphingolipid analogs 1. The fundamental synthetic challenge when utilizing non-8-ene-2,4-diol lies in masking the 1,3-diol system to prevent unwanted side reactions, while strictly preserving the terminal C8-C9 olefin for critical downstream functionalizations, such as cross-metathesis, hydroboration, or epoxidation 2.

As a Senior Application Scientist, designing a synthetic route utilizing this molecule requires a rigorous understanding of thermodynamic versus kinetic protecting group strategies, ensuring absolute orthogonality with the terminal alkene.

Mechanistic Rationale for Protecting Group Selection

Selecting the appropriate protecting group requires balancing thermodynamic stability with kinetic lability.

Thermodynamic Protection: Acetonide (Isopropylidene Acetal)

For workflows requiring simultaneous protection of the C2 and C4 hydroxyls, the formation of a 1,3-dioxane ring via an acetonide is the industry standard 1. The reaction is thermodynamically driven using 2,2-dimethoxypropane (2,2-DMP), which acts as both the acetal donor and a water scavenger. Camphorsulfonic acid (CSA) or pyridinium p-toluenesulfonate (PPTS) is preferred over stronger mineral acids to prevent unwanted electrophilic addition or isomerization of the terminal alkene 3. Furthermore, the rigid 1,3-dioxane chair conformation allows for the unambiguous determination of the diol's relative stereochemistry via the Rychnovsky ^13^C NMR acetonide analysis method 2.

Kinetic Protection: p-Methoxybenzyl (PMB) Ethers

When sequential or orthogonal deprotection of the C2 and C4 hydroxyls is required, PMB ethers are highly effective. Standard benzyl (Bn) ethers typically require hydrogenolysis (Pd/C, H2) for removal—a condition that would destructively reduce the terminal 8-ene. In contrast, PMB ethers can be cleaved oxidatively using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) 4. This mild oxidative cleavage is perfectly orthogonal to the isolated terminal alkene, leaving it intact for future transformations 5.

Orthogonality and Stability Matrix

The following table summarizes the quantitative performance and compatibility of various 1,3-diol protecting groups in the presence of the 8-ene moiety.

Protecting Group	Formation Reagents	Deprotection Reagents	Deprotection Compatibility with 8-ene	Stability to Downstream Metathesis
Acetonide	2,2-DMP, cat. CSA	Mild Acid (PPTS/MeOH)	Excellent (Alkene preserved)	High
PMB Ether	PMB-TCA, cat. TfOH	DDQ, DCM/H2O	Excellent (Alkene preserved)	Moderate
TBS Ether	TBSOTf, 2,6-Lutidine	TBAF, THF	Excellent (Alkene preserved)	High
Benzyl Ether	BnBr, NaH	Pd/C, H2	Poor (Alkene reduced)	High

Experimental Workflows and Self-Validating Protocols

Protocol A: Acetonide Protection of Non-8-ene-2,4-diol

This protocol describes the simultaneous thermodynamic protection of the 1,3-diol system.

• Reaction Setup : Dissolve non-8-ene-2,4-diol (1.0 eq) in anhydrous dichloromethane (CH2Cl2, 0.1 M) under an inert argon atmosphere. Add 2,2-dimethoxypropane (5.0 eq) followed by camphorsulfonic acid (CSA, 0.1 eq).

• Causality Check : 2,2-DMP serves as both the acetonide source and a dehydrating agent. It reacts with trace moisture to form acetone and methanol, driving the thermodynamic equilibrium strictly toward the 1,3-dioxane product 1.

• Validation (In-Process) : Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The starting diol will stain intensely with p-anisaldehyde (dark blue/purple), while the less polar acetonide product migrates significantly higher (Rf ~0.7) and stains faint blue.

• Quench & Workup (Critical) : Upon complete consumption of the starting material (typically 2-4 hours), add triethylamine (Et3N, 0.2 eq) directly to the flask before any solvent evaporation.

• Causality Check : Acetal formation is fully reversible. Concentrating the reaction mixture in the presence of active acid and atmospheric moisture will rapidly hydrolyze the newly formed acetonide back to the diol 3. Et3N irreversibly neutralizes the CSA, locking the product in its protected state.

Protocol B: Chemoselective PMB Deprotection via DDQ

This protocol describes the orthogonal removal of a PMB ether without compromising the terminal alkene.

• Reaction Setup : Dissolve the PMB-protected non-8-ene-2,4-diol in a biphasic mixture of CH2Cl2 and H2O (18:1 v/v). Cool the vigorously stirring mixture to 0 °C.

• Reagent Addition : Add DDQ (1.5 eq) portion-wise over 5 minutes.

• Causality Check : The presence of water is strictly mandatory. DDQ oxidizes the PMB ether to an electrophilic oxocarbenium ion. Water acts as the nucleophile to trap this intermediate, forming a hemiacetal that subsequently collapses into the free alcohol and p-anisaldehyde 4. Without water, the reaction stalls or leads to complex degradation.

• Validation (In-Process) : The reaction mixture will initially turn deep green/red due to the formation of a charge-transfer complex. As the reaction proceeds, the color shifts to pale yellow, accompanied by the precipitation of the insoluble byproduct, DDQH2 (2,3-dichloro-5,6-dicyano-1,4-hydroquinone). This visual cue serves as a self-validating indicator of reaction progress.

• Workup : Filter the suspension through a pad of Celite to remove the DDQH2 precipitate. Wash the filtrate with saturated aqueous NaHCO3 to remove residual oxidants and acidic byproducts.

Decision Matrix Visualization

Decision matrix for non-8-ene-2,4-diol protecting group selection based on downstream workflows.

References

• Total Synthesis of Cryptoconcatone D via Construction of 1,3-Diol Units Using Chiral Horner–Wittig Reagents. ACS Publications. 1

• Synthesis of the C1–C27 Fragment of Stambomycin D Validates Modular Polyketide Synthase-Based Stereochemical Assignments. National Institutes of Health (NIH). 2

• Approaches towards the synthesis of the 20-deoxybryostatins and their 20,20-difluorinated analogues. The University of Manchester. 3

• Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides. National Institutes of Health (NIH). 4

• Mild, selective deprotection of PMB ethers with triflic acid/1,3-dimethoxybenzene. UCLA – Chemistry and Biochemistry. 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of the C1–C27 Fragment of Stambomycin D Validates Modular Polyketide Synthase-Based Stereochemical Assignments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.manchester.ac.uk [research.manchester.ac.uk]
• 4. Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.ucla.edu [chem.ucla.edu]

Application Note: Non-8-ene-2,4-diol as a Versatile Synthon for Functionalized Polymers

Executive Summary

The development of functionalized, responsive polymers is a cornerstone of modern materials science and drug delivery. Non-8-ene-2,4-diol (CAS 187874-25-5)[1] has emerged as a highly strategic, heterobifunctional synthon. By combining a 1,3-diol motif with a terminal alkene, it enables the synthesis of unsaturated polyurethanes and polyesters that can be seamlessly modified post-polymerization[2],[3]. This application note provides a comprehensive guide to utilizing non-8-ene-2,4-diol as a chain extender, detailing the mechanistic rationale, validated experimental protocols, and quantitative characterization strategies.

Mechanistic Rationale & Synthon Advantages

The architectural power of non-8-ene-2,4-diol lies in its orthogonal reactivity, which allows researchers to separate polymer backbone synthesis from side-chain functionalization.

• Controlled Step-Growth Kinetics: The diol functionality in non-8-ene-2,4-diol consists of secondary hydroxyl groups. In polyurethane synthesis, secondary alcohols react with diisocyanates (e.g., hexamethylene diisocyanate, HDI) at a slower, more controlled rate than primary diols[2]. This kinetic dampening is highly advantageous: it mitigates exothermic runaway and suppresses side reactions such as allophanate or biuret formation, leading to a highly defined hard-segment architecture[4].

• Orthogonal Reactivity of the Terminal Alkene: The 8-ene moiety is a terminal, unhindered double bond. During step-growth polyaddition (polyurethanes) or polycondensation (polyesters), this alkene remains completely inert[3]. This preserves a pendant vinyl group uniformly distributed along the polymer backbone[2].

• High-Yield Post-Polymerization Modification (PPM): Once incorporated, the pendant terminal alkene serves as an ideal bioorthogonal handle for UV-initiated thiol-ene "click" chemistry[2],[4]. Because it is a terminal alkene, it suffers from minimal steric hindrance, allowing for near-quantitative conversion when grafting functional thiols (e.g., cysteamine for cationic antimicrobial properties, or thiolated PEG for stealth capabilities)[2].

Fig 1. Workflow for synthesizing and modifying alkene-functionalized polyurethanes.

Experimental Protocols (Self-Validating Systems)

The following methodologies detail the two-stage process of building the polymer backbone and subsequently functionalizing it.

Protocol A: Synthesis of Alkene-Functionalized Poly(ester urethane)

This protocol utilizes non-8-ene-2,4-diol as a chain extender to create unsaturated hard segments[2],[4].

• Preparation: Dry the macrodiol (e.g., Polycaprolactone diol, MW 2000) under vacuum at 80 °C for 2 hours to remove trace moisture.

• Prepolymer Formation: Dissolve the macrodiol in anhydrous CH₂Cl₂. Add hexamethylene diisocyanate (HDI) dropwise under a nitrogen atmosphere. Stir at 60 °C for 3 hours to form the isocyanate-terminated prepolymer[2].

• Chain Extension: Cool the reaction to 40 °C. Add non-8-ene-2,4-diol (dissolved in anhydrous CH₂Cl₂) followed by 2-3 drops of tin(II) octoate as a catalyst[2].

• Polymerization: Allow the reaction to proceed for 12–24 hours under nitrogen.

• Validation Checkpoint (FTIR): Monitor the reaction via FTIR spectroscopy. The reaction is deemed complete when the characteristic isocyanate (–NCO) stretching band at ~2270 cm⁻¹ completely disappears.

• Purification: Precipitate the polymer in cold diethyl ether, filter, and dry under vacuum to a constant weight.

Protocol B: Post-Polymerization Modification via Thiol-Ene Click

This protocol grafts functional groups onto the pendant 8-ene moieties[2],[3].

• Reaction Setup: Dissolve the alkene-functionalized polyurethane precursor and the desired functional thiol (e.g., cysteamine hydrochloride, 5-fold molar excess relative to alkene groups) in a suitable solvent mixture (e.g., DMF/Methanol)[2].

• Initiation: Add 0.1 equiv of a photoinitiator, such as Irgacure 2959.

• Irradiation: Purge the solution with argon for 15 minutes to remove oxygen (which quenches radicals). Irradiate the mixture under a 365 nm UV lamp for 30 to 60 minutes at room temperature[4].

• Validation Checkpoint (¹H NMR): Analyze an aliquot via ¹H NMR. Successful click functionalization is confirmed by the complete disappearance of the alkene multiplet peaks at δ ~5.7–5.8 ppm (internal CH=) and δ ~4.9–5.0 ppm (terminal CH₂=)[2].

• Purification: Transfer the solution to a dialysis membrane (MWCO 3.5 kDa) and dialyze against distilled water for 3 days to remove unreacted thiols and photoinitiator. Lyophilize to obtain the final functionalized polymer.

Fig 2. Radical mechanism of the UV-initiated thiol-ene click reaction on the pendant 8-ene.

Quantitative Data Presentation

To ensure reproducibility, the stoichiometric ratios and expected physicochemical shifts must be carefully tracked.

Table 1: Standard Stoichiometry for Alkene-Functionalized Prepolymer Synthesis

Component	Role	Molar Equivalents	Molecular Weight ( g/mol )	Mass (g) for 10g Scale
Polycaprolactone (PCL)	Macrodiol (Soft Segment)	1.0	2000.00	6.80
Hexamethylene Diisocyanate	Diisocyanate	2.05	168.20	1.17
Non-8-ene-2,4-diol	Chain Extender (Hard Segment)	1.0	158.24[1]	0.54
Tin(II) octoate	Catalyst	0.01	405.12	0.01

Table 2: Typical Characterization Metrics Pre- and Post-Modification

Property	Precursor Polymer (Alkene-Functionalized)	Modified Polymer (Cysteamine Grafted)	Analytical Method
Alkene Protons (¹H NMR)	Present (δ 4.9, 5.8 ppm)	Absent (Quantitative conversion)	400 MHz ¹H NMR
Molecular Weight (Mₙ)	~5.0 – 9.0 kDa[2]	~6.5 – 11.0 kDa	SEC / GPC
Dispersity (Đ)	~1.7 – 1.9[2]	~1.8 – 2.0	SEC / GPC
Water Contact Angle	~85° (Hydrophobic)	~45° (Hydrophilic/Cationic)	Goniometry
Zeta Potential	Neutral (~0 mV)	Highly Positive (+30 to +45 mV)	DLS / Electrophoretic Light Scattering

References

• Structure–Activity Study of Antibacterial Poly(ester urethane)s with Uniform Distribution of Hydrophobic and Cationic Groups. Biomacromolecules - ACS Publications. 2

• Non-8-ene-2,4-diol | C9H18O2 | CID 3808271. PubChem - NIH. 1

• Responsive Polyesters with Alkene and Carboxylic Acid Side-Groups for Tissue Engineering Applications. PMC - NIH. 3

• Synthesis of Chain Extender via Baylis–Hillman Reaction for Postmodification of Polyurethane Hard Segment Domains. ACS Applied Polymer Materials. 4

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• 1. Non-8-ene-2,4-diol | C9H18O2 | CID 3808271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Responsive Polyesters with Alkene and Carboxylic Acid Side-Groups for Tissue Engineering Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

How to increase overall yield in non-8-ene-2,4-diol synthesis

Answering your complex synthesis questions is our priority. This guide provides in-depth troubleshooting, FAQs, and protocols to help you navigate the challenges of non-8-ene-2,4-diol synthesis and maximize your overall yield.

Technical Support Center: Non-8-ene-2,4-diol Synthesis

A Senior Application Scientist's Guide to Maximizing Yield

The synthesis of diols, particularly those with additional unsaturation and specific stereochemistry like a non-8-ene-2,4-diol, presents a unique set of challenges. Success hinges on a delicate balance of regioselectivity, stereocontrol, and the suppression of competing side reactions. This guide is structured to address the most common issues encountered in the lab, moving from high-level strategic questions to specific troubleshooting scenarios.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for producing 1,3-diols like the 2,4-diol motif?

The synthesis of 1,3-diols is less direct than that of 1,2-diols. Key strategies often involve the reduction of a β-hydroxy ketone or related precursor. Common routes include:

• Aldol Addition followed by Reduction: An aldol reaction between an enolate and an aldehyde or ketone generates a β-hydroxy carbonyl compound, which is then stereoselectively reduced to the 1,3-diol. The choice of reducing agent is critical for controlling the diastereoselectivity.

• Reduction of β-Diketones or β-Keto Esters: Asymmetric hydrogenation or enzymatic reduction of 1,3-dicarbonyl compounds can provide chiral 1,3-diols with high enantiomeric excess.

• Ring-Opening of Epoxides: The reaction of an epoxide with a suitable one-carbon nucleophile (like a cyanide or organometallic reagent) followed by functional group manipulation can lead to a 1,3-diol structure. For instance, treatment of a bis-epoxide with organomagnesium nucleophiles can yield symmetric anti-1,3-diols.[1]

• Enzymatic Cascades: Modern biocatalytic methods can achieve this transformation efficiently. For example, a thiamine diphosphate (ThDP)-dependent enzyme can catalyze the carboligation of two aldehydes, followed by reduction of the intermediate α-hydroxy ketone by an alcohol dehydrogenase to form the diol.

Q2: How does the isolated "non-8-ene" double bond impact the synthesis strategy?

The presence of an isolated double bond is a critical consideration. While less reactive than a conjugated system, it can still participate in undesired side reactions under various conditions:

• Oxidative Conditions: Reagents used for dihydroxylation (e.g., OsO₄, KMnO₄) can potentially react with the isolated double bond, leading to tetraols or other over-oxidized products.

• Acidic Conditions: Strong acids can catalyze isomerization of the double bond or lead to intramolecular cyclization/hydration reactions, especially if the chain length and conformation are favorable.[2]

• Hydrogenation: If catalytic hydrogenation is used for a reduction step, the isolated double bond will likely be reduced as well unless a highly chemoselective catalyst or protecting group strategy is employed.

Therefore, the choice of reagents must be highly chemoselective, or a protection-deprotection sequence for the double bond may be necessary, adding steps and potentially reducing the overall yield.

Q3: What are the most significant factors that typically limit the overall yield?

Overall yield is a product of both reaction efficiency (conversion and selectivity) and purification efficiency. Key limiting factors include:

• Low Selectivity: Formation of stereoisomers (diastereomers, enantiomers) or constitutional isomers.

• Side Reactions: Competing reactions such as oxidation of other functional groups, polymerization, or cyclization.[3]

• Sub-optimal Reaction Conditions: Incorrect choice of solvent, temperature, catalyst, or reaction time can drastically reduce yield.[4]

• Purification Losses: Diols are often polar and water-soluble, which can make extraction from aqueous media difficult. They can also be challenging to separate from closely related byproducts via chromatography. Distillation can be complicated by high boiling points and the formation of azeotropes.[5]

Troubleshooting Guide: From Low Conversion to Impure Product

Scenario 1: My reaction shows low conversion of the starting material. What should I investigate?

Low conversion points to issues with reaction kinetics or reagent activity. A systematic approach is crucial.

Troubleshooting Workflow for Low Conversion

Caption: A workflow for troubleshooting product loss during purification.

Improving Isolation Yield:

• Extraction:

  • Salting Out: Before extracting with an organic solvent, saturate the aqueous layer with NaCl (brine). This decreases the polarity of the aqueous phase and reduces the solubility of your polar diol, driving it into the organic layer.

  • Solvent Choice: If your diol has poor solubility in standard solvents like ethyl acetate, consider more polar, water-immiscible solvents like n-butanol. A patent for separating mixed diols suggests hydrophobic solvents like 2-ethylhexanol. [5] * Continuous Extraction: For very water-soluble diols, a continuous liquid-liquid extractor may be necessary to achieve high recovery.

• Chromatography:

  • Avoid Streaking: Diols can streak on silica gel. Adding a small amount of a polar modifier like methanol to your eluent system or pre-treating the silica with a buffer can improve peak shape.

  • Alternative Stationary Phases: Consider using a different stationary phase, such as alumina (basic or neutral) or reverse-phase (C18) silica, which may offer better separation and recovery.

• Non-Chromatographic Purification:

  • Buffer/Carbon Treatment: For removing specific impurities like aldehydes or odorous compounds, a workup step involving a borate buffer solution followed by treatment with activated carbon can be highly effective, potentially yielding a product with >99.5% purity. [6] * Enzymatic Synthesis in Micro-Aqueous Systems (MARS): A modern approach is to change the reaction medium itself. Performing enzymatic synthesis in an organic solvent (MARS) can lead to very high product concentrations (>200 g/L) and dramatically simplifies purification, as the product can often be isolated directly without complex extractions. [7][8]

Featured Experimental Protocol

Protocol: Enzymatic Synthesis of a Chiral Diol via Ketoreductase (KRED)

This protocol outlines a general approach for the asymmetric reduction of a β-hydroxy ketone to a chiral 1,3-diol, a key step in many non-8-ene-2,4-diol syntheses. This method offers excellent stereoselectivity. [7] Materials:

• β-hydroxy ketone substrate

• Screening kit of ketoreductases (KREDs)

• NADH or NADPH cofactor

• Cofactor regeneration system (e.g., glucose and glucose dehydrogenase, GDH)

• Potassium phosphate buffer (100 mM, pH 7.0)

• Ethyl acetate or Methyl-tert-butyl ether (MTBE)

Procedure:

• Enzyme Screening (mL scale):

  • In separate microcentrifuge tubes, prepare a reaction mixture containing the phosphate buffer, your β-hydroxy ketone substrate (e.g., 10 mM), NADPH (1 mM), and the GDH/glucose regeneration system.

  • Add a different KRED lyophilizate to each tube.

  • Incubate the reactions at a controlled temperature (e.g., 30 °C) with shaking for 24 hours.

  • Quench the reaction by adding an equal volume of ethyl acetate and vortexing thoroughly.

  • Analyze the organic layer by chiral GC or HPLC to determine conversion and enantiomeric excess (ee).

• Reaction Optimization (100 mL scale):

  • Using the best KRED identified in the screen, scale up the reaction.

  • Optimize substrate loading, pH, and temperature to maximize conversion and selectivity.

  • Consider using a micro-aqueous reaction system (MARS) by replacing the buffer with a suitable organic solvent to increase substrate loading and simplify downstream processing. [7][8]

• Workup and Purification:

  • Once the reaction is complete (monitored by TLC or LC-MS), centrifuge the mixture to pellet the enzyme.

  • Decant the supernatant and extract it three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude diol by flash column chromatography on silica gel.

References

• Organic Chemistry Portal. (n.d.). Diol synthesis by dihydroxylation. [Link]

• Gao, C., et al. (2020). Metabolic Engineering and Regulation of Diol Biosynthesis from Renewable Biomass in Escherichia coli. PMC. [Link]

• Jansen, A. A., et al. (2012). Process for the separation and purification of a mixed diol stream.

• Spöring, J.-D., et al. (2021). Purification of diols from aqueous and organic systems in comparison. ResearchGate. [Link]

• Lütz, S., et al. (2023). 1-pot 2-step enzymatic synthesis for chiral diols - Enzyme engineering combined with reaction optimization and process development. BIOTRANS 2023. [Link]

• Teles, A. R. R., et al. (2018). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society. [Link]

• Chemistry Steps. (2025). Diols from Alkenes. [Link]

• Sultana, R., et al. (2022). Recent Advances in Fermentative Production of C4 Diols and their Chemo-catalytic Upgrading to High-Value Chemicals. CERES. [Link]

• Khanal, A., et al. (2024). Controlled Synthesis of Mono-Dimethoxytrityl Protected Derivatives of Glycols and Diols Utilizing Chromatography-Free Purification. Advanced Journal of Chemistry, Section A. [Link]

• Organic Syntheses. (n.d.). (4R,5R)-2,2-Dimethyl-4,5-bis(2-propen-1-yl)-1,3-dioxolane. [Link]

• Kihira, K., et al. (1986). Purification by affinity chromatography of 2,4-dienoyl-CoA reductases from bovine liver and Escherichia coli. PubMed. [Link]

• Herbert, M. B., et al. (2012). Catalytic, Enantioselective Synthesis of 1,2-anti Diols via Asymmetric Ring Opening/Cross Metathesis. PMC. [Link]

• Portela, C., et al. (2022). Diels–Alder Cycloaddition Reactions in Sustainable Media. MDPI. [Link]

• Lu, Z., et al. (2019). Eight-Step Enantiodivergent Synthesis of (+)- and (−)-Lingzhiol. Organic Letters. [Link]

• Farmer, S., & Kennepohl, D. (2022). 11.8: Oxidation of Alkenes to Vicinal Diols. Chemistry LibreTexts. [Link]

• Lee, J. H., et al. (2019). Purifying method of alkanediol.

• Muller, M., et al. (2012). Stereoselective synthesis of vicinal diols with enzymatic cascade reactions. RWTH Aachen University. [Link]

• Spöring, J.-D. (2022). Synthesis of chiral diols relevant for biofuel and fine chemical production using synthetic enzyme cascades in diverse reaction conditions. RWTH Publications. [Link]

• van der Ende, M. Y., et al. (2022). Overcoming the low reactivity of biobased, secondary diols in polyester synthesis. ResearchGate. [Link]

• Dai, Z., et al. (2022). Biosynthesizing structurally diverse diols via a general route combining oxidative and reductive formations of OH-groups. ResearchGate. [Link]

• van der Ende, M. Y., et al. (2022). Overcoming the low reactivity of biobased, secondary diols in polyester synthesis. PMC. [Link]

• Kim, M., et al. (2021). Synthesis of p-menthane-3,8-diol from citronellal over lignin-derived carbon acid catalysts. Royal Society of Chemistry. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Synthesis of p-menthane-3,8-diol from citronellal over lignin-derived carbon acid catalysts - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. scielo.br [scielo.br]
• 5. US20120184783A1 - Process for the separation and purification of a mixed diol stream - Google Patents [patents.google.com]
• 6. KR101995009B1 - Purifying method of alkanediol - Google Patents [patents.google.com]
• 7. biotrans2023.livescience.io [biotrans2023.livescience.io]
• 8. researchgate.net [researchgate.net]

Troubleshooting stereocontrol and enantioselectivity issues in non-8-ene-2,4-diol preparation

A Senior Application Scientist's Guide to Troubleshooting Stereocontrol and Enantioselectivity in the Preparation of 1,3-Diols.

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals encountering challenges with stereocontrol in the synthesis of acyclic 1,3-diols. While the query specified "non-8-ene-2,4-diols," this guide will address the broader and more common synthetic challenge of controlling the stereochemistry of 1,3-diols (a 2,4-diol within a larger nonane chain, for instance). These structural motifs are cornerstones in a vast array of natural products and pharmaceuticals, making their stereocontrolled synthesis a critical task.[1][2]

This resource provides in-depth, field-proven insights in a question-and-answer format to directly address common issues related to diastereoselectivity and enantioselectivity.

Frequently Asked Questions (FAQs)

Diastereoselectivity Issues

Question 1: My aldol reaction is producing a low syn:anti ratio for the β-hydroxy ketone precursor to my 1,3-diol. How can I improve the diastereoselectivity?

Answer: The diastereoselectivity of an aldol reaction is fundamentally controlled by the geometry of the enolate and the reaction conditions, often explained by the Zimmerman-Traxler transition state model. To improve your syn:anti ratio, you need to rigorously control the formation of the Z- or E-enolate.

• For syn-Aldol Products: The formation of a Z-enolate is required, which then reacts via a chair-like transition state to yield the syn product.

  • Kinetic Control: Use bulky, non-chelating bases like lithium diisopropylamide (LDA) or lithium hexamethyldisilazide (LHMDS) in a non-coordinating solvent like THF at low temperatures (e.g., -78 °C).[3] This favors the deprotonation of the less hindered α-proton, leading to the Z-enolate, especially with ketones bearing a large substituent.[3] For example, using LDA with ethyl butyl ketone favors the cis (Z) enolate.[3]

  • Boron Enolates: The use of dialkylboron triflates (e.g., Bu₂BOTf) with a tertiary amine (e.g., DIPEA) is a highly reliable method for generating Z-enolates and achieving high syn-selectivity.[3] The choice of substituents on the boron atom can influence the enolate geometry.[3]

• For anti-Aldol Products: The formation of an E-enolate is necessary.

  • Thermodynamic Control: Using weaker bases or allowing the reaction to warm can favor the more stable E-enolate, though this often results in mixtures.

  • Lewis Acid Influence: Changing the Lewis acid can alter the transition state. For instance, additions mediated by TiCl₄ or BF₃ can influence the outcome, sometimes favoring syn products regardless of enolate geometry through an open transition state.[4]

Troubleshooting Workflow for Aldol Diastereoselectivity

Caption: Decision tree for troubleshooting aldol diastereoselectivity.

Question 2: I need to synthesize an anti-1,3-diol, but my reduction of the β-hydroxy ketone precursor is giving the syn isomer. What methods favor the anti-diol?

Answer: This is a classic substrate-control challenge. The stereochemical outcome of the reduction depends on whether the reaction proceeds through a chelation-controlled or non-chelation-controlled pathway.

• Chelation Control (for syn-diols): Standard reducing agents like NaBH₄ or Zn(BH₄)₂ can chelate to both the hydroxyl and carbonyl oxygens of the β-hydroxy ketone. The hydride is then delivered to the less hindered face of the carbonyl, typically resulting in the syn-diol.

• Non-Chelation Control (for anti-diols): To favor the anti-diol, you must suppress this chelation.

  • Directed Reduction (Narasaka-Prasad): This is a highly effective method. First, you form a boron chelate by treating the β-hydroxy ketone with a dialkylboron alkoxide, such as Et₂BOMe. This forces the substrate into a rigid chair-like conformation. Subsequent reduction with NaBH₄ delivers the hydride axially, leading to the anti-diol with high diastereoselectivity.

  • Evans-Saksena Reduction: This involves using tetramethylammonium triacetoxyborohydride (Me₄NBH(OAc)₃). The reduction proceeds via intramolecular hydride delivery from an intermediate alkoxydiacetoxyborohydride, which also strongly favors the anti isomer.[5]

A powerful alternative that bypasses this reduction step entirely is the Evans-Tishchenko reaction . This reaction directly converts a β-hydroxy ketone to a 1,3-anti-diol monoester using a catalytic amount of a Lewis acid (like samarium iodide) and an aldehyde.[6][7][8][9] The diastereoselectivity is typically excellent (>99:1).[7]

Method	Key Reagents	Typical Outcome	Diastereoselectivity (dr)
Standard Reduction	NaBH₄, MeOH	syn-diol	Variable, often favors syn
Narasaka-Prasad	1. Et₂BOMe, THF/MeOH2. NaBH₄	anti-diol	Good to Excellent
Evans-Saksena	Me₄NBH(OAc)₃, MeCN/AcOH	anti-diol	Excellent
Evans-Tishchenko	SmI₂ (cat.), Aldehyde, THF	anti-diol monoester	Excellent (>99:1)[7]

Enantioselectivity Issues

Question 3: The enantiomeric excess (ee) of my chiral 1,3-diol is low after an organocatalyzed aldol reaction and subsequent reduction. What are the common causes and how can I improve it?

Answer: Low enantioselectivity in organocatalyzed aldol reactions is a frequent issue that can stem from several factors. A two-step process involving an asymmetric aldol reaction followed by reduction is a common strategy to obtain enantiomerically pure 1,3-diols.[1][5][10]

• Catalyst Performance:

  • Catalyst Loading: Ensure the catalyst loading is optimal (typically 10-20 mol%). Too little catalyst can lead to a significant background (uncatalyzed) reaction, which is racemic and lowers the overall ee.

  • Catalyst Purity: The chiral catalyst must be enantiomerically pure. Verify the purity of your catalyst.

  • Catalyst Choice: Not all catalysts are suitable for all substrates. Proline-derived organocatalysts are common, but their efficacy can be highly substrate-dependent.[1] A recently developed strategy uses a novel proline-derived organocatalyst with Cu(OTf)₂ as an additive, achieving >99% ee for the aldol product.[5]

• Reaction Conditions:

  • Solvent: The choice of solvent is critical. Often, a mixture of solvents like DMSO/H₂O is used.[5] The presence of water can be crucial for the catalytic cycle.

  • Temperature: Lowering the reaction temperature often increases enantioselectivity by favoring the more ordered transition state.

  • Concentration: Reactions that are too concentrated can sometimes lead to side reactions or catalyst aggregation, diminishing the ee.

• Substrate Issues:

  • Aldehyde Reactivity: Highly reactive aldehydes can sometimes react non-selectively.

  • Racemization: Check if the β-hydroxy ketone product is prone to racemization under the reaction or workup conditions. This can occur via a retro-aldol reaction, especially if the conditions are too harsh (e.g., high temperature, strong acid/base).

Mechanism of the Evans-Tishchenko Reaction

Caption: Key mechanistic steps of the Evans-Tishchenko reaction.[6][7]

Question 4: My enzymatic resolution of a racemic 1,3-diol is inefficient, stopping at low conversion or giving low ee. How can I optimize this process?

Answer: Enzymatic resolutions, particularly those using lipases, are powerful but sensitive processes.[2][11][12] Inefficiency often points to issues with the enzyme's activity, selectivity, or reaction equilibrium.

• Enzyme Choice and Condition:

  • Screen Different Lipases: The selectivity of lipases (e.g., Candida antarctica lipase B (CALB), Pseudomonas cepacia lipase (PS-D)) is highly substrate-dependent.[11][12] Screening a panel of enzymes is often necessary.

  • Immobilization: Immobilized enzymes often show higher stability and are easier to recover.

  • Solvent: Lipases work well in organic solvents, but the choice of solvent can drastically affect activity and selectivity. Toluene is a common choice.[11]

  • Water Content: Water is critical for lipase activity, but excess water can lead to hydrolysis of the acylating agent or the product ester, reducing yield. Adding molecular sieves can be beneficial to control the water content.[11]

• Reaction Parameters:

  • Acylating Agent: Vinyl acetate is a common and effective irreversible acyl donor because the co-product, vinyl alcohol, tautomerizes to acetaldehyde, driving the reaction forward.

  • Temperature: Optimize the temperature. While higher temperatures can increase the reaction rate, they may decrease enzyme stability and selectivity.

  • Dynamic Kinetic Resolution (DKR): For a theoretical yield >50%, you must racemize the unreacted enantiomer in situ. This is achieved in a Dynamic Kinetic Resolution (DKR) by adding a racemization catalyst, such as a ruthenium complex.[11] This combination of enzymatic resolution and metal-catalyzed racemization can transform a racemic mixture into a single enantiomer of the product with high yield and ee.[11]

• Substrate-Specific Issues:

  • Acyl Migration: In 1,3-diols, intramolecular acyl migration can occur, especially from the anti-monoacetate to the syn-monoacetate.[11] This can complicate the resolution process and affect the diastereomeric ratio of the final product. Understanding and potentially leveraging this migration is key in advanced strategies.[11]

In-Depth Troubleshooting Protocols

Protocol 1: General Procedure for Asymmetric Aldol Reaction and Reduction

This two-step procedure is a reliable method for accessing enantiomerically pure chiral 1,3-diols.[1][5]

Step A: Organocatalytic Asymmetric Aldol Reaction [5]

• To a stirred solution of the aldehyde (0.1 mmol) and ketone (0.5 mmol) in the chosen solvent (e.g., DMSO/H₂O, 8:2, 1 mL), add the chiral organocatalyst (e.g., proline-derivative, 20 mol%) and additive if required (e.g., Cu(OTf)₂, 10 mol%).

• Stir the mixture at room temperature for the required time (e.g., 3 days). Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude β-hydroxy ketone by flash column chromatography.

• Determine the diastereomeric ratio (dr) and enantiomeric excess (ee) by chiral HPLC analysis.

Step B: Asymmetric Reduction of the β-Hydroxy Ketone [5]

• Dissolve the enantiomerically enriched β-hydroxy ketone (1.0 equiv) in anhydrous THF under an inert atmosphere (e.g., Argon).

• Cool the solution to the desired temperature (e.g., -40 °C).

• Add the chiral reducing agent system (e.g., (R)-CBS-oxazaborolidine reagent) dropwise.

• Stir the reaction at that temperature until completion (monitor by TLC).

• Carefully quench the reaction by the slow addition of methanol, followed by 1N HCl.

• Extract the product, dry the organic layer, and concentrate.

• Purify by column chromatography to yield the chiral 1,3-diol.

• Determine the final dr and ee by chiral HPLC or GC.

Protocol 2: Evans-Tishchenko Reaction for anti-1,3-Diol Monoesters

This protocol provides a highly diastereoselective route to differentiated anti-1,3-diols.[6][7][8]

• Dissolve the β-hydroxy ketone (1.0 equiv) and the aldehyde (1.5-3.0 equiv) in anhydrous THF under an inert atmosphere.

• Cool the solution to -10 °C.

• In a separate flask, prepare the samarium(II) iodide (SmI₂) catalyst solution (approx. 0.05 M in THF).

• Add the SmI₂ solution (typically 5-10 mol%) dropwise to the reaction mixture.

• Stir the reaction at -10 °C for several hours until the starting material is consumed (monitor by TLC).

• Quench the reaction with a saturated aqueous solution of potassium sodium tartrate (Rochelle's salt) and stir vigorously until the color dissipates.

• Extract the product with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify by flash column chromatography to obtain the 1,3-anti-diol monoester. The diastereoselectivity is often so high that the minor diastereomer is not observed.

References

• Edin, M., Steinreiber, J., & Bäckvall, J.-E. (2004). One-pot synthesis of enantiopure syn-1,3-diacetates from racemic syn/anti mixtures of 1,3-diols by dynamic kinetic asymmetric transformation. PNAS, 101(16), 5761-5766. [Link]

• Yilmaz, E., & Tanyeli, C. (2024). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. ACS Omega. [Link]

• Yilmaz, E., & Tanyeli, C. (2024). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. PMC. [Link]

• Wikipedia. (n.d.). Evans–Tishchenko reaction. Wikipedia. Retrieved from [Link]

• Wei, Y., et al. (2025). Enantioselective desymmetrization strategy of prochiral 1,3-diols in natural product synthesis. Beilstein Journals. [Link]

• Author Unknown. (n.d.). Enantioselective Synthesis of anti 1,3-Diols via Ru(II)-Catalyzed Hydrogenations. Solvias. [Link]

• Thieme. (2024). Synthesis of anti-1,3-Diols: The Evans–Tishchenko Reaction. Thieme. [Link]

• SynArchive. (n.d.). Evans-Tishchenko Reaction. SynArchive. Retrieved from [Link]

• Kumar, P., & Kumar, R. (2015). Recent advances in the stereoselective synthesis of 1,3-diols using biocatalysts. Catalysis Science & Technology, 5(8), 3915-3933. [Link]

• Mahrwald, R. (1999). Diastereoselection in Lewis-Acid-Mediated Aldol Additions. Chemical Reviews, 99(5), 1095-1120. [Link]

• YouTube. (2020, November 5). Diastereoselectivity in Aldol condensation. YouTube. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent advances in the stereoselective synthesis of 1,3-diols using biocatalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. youtube.com [youtube.com]
• 4. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Evans–Tishchenko reaction - Wikipedia [en.wikipedia.org]
• 7. scispace.com [scispace.com]
• 8. thieme-connect.com [thieme-connect.com]
• 9. synarchive.com [synarchive.com]
• 10. New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. BJOC - Enantioselective desymmetrization strategy of prochiral 1,3-diols in natural product synthesis [beilstein-journals.org]

Technical Support Center: Flash Chromatography Optimization for Non-8-ene-2,4-diol

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in the purification of highly polar aliphatic diols. Non-8-ene-2,4-diol is a 9-carbon chain molecule featuring a terminal alkene and a 1,3-diol system. Because it lacks a strong UV chromophore and possesses dual hydrogen-bonding hydroxyl groups, it is notoriously prone to peak tailing, irreversible adsorption on bare silica, and co-elution with its syn/anti diastereomers.

This guide provides a self-validating, causality-driven framework to troubleshoot and optimize your flash chromatography workflows for this specific class of molecules.

Part 1: Standardized Method Development Workflow

To prevent downstream failures, purification must follow a rigorous, self-validating logic. Do not guess solvent gradients; build them from empirical TLC data.

Flash Chromatography Method Development Workflow for Diols.

Self-Validating Experimental Protocols

1. TLC Solvent Scouting & Visualization

• Causality: Non-8-ene-2,4-diol lacks conjugated double bonds, rendering standard 254 nm UV detection useless. You must rely on chemical stains that react with the terminal alkene or the diol moiety.

• Protocol:

  • Spot 10 mg/mL crude sample onto two silica gel 60 TLC plates.

  • Develop Plate A in 30% Ethyl Acetate in Hexane, and Plate B in 30% Acetone in Hexane.

  • Dip plates in Potassium Permanganate (KMnO₄) stain and gently heat.

  • Validation Check: The terminal alkene will rapidly reduce the KMnO₄, appearing as a bright yellow spot against a purple background. Select the solvent system that yields an Rf of 0.15–0.30 with the tightest spot shape.

2. Dry Sample Loading

• Causality: Liquid injection requires dissolving the diol in a strong, polar solvent (like methanol). This creates a "solvent plug" that preferentially binds to the silica, disrupting mass transfer kinetics and causing immediate band broadening 1. Dry loading eliminates this variable 2.

• Protocol:

  • Dissolve the crude mixture in a minimum volume of Acetone.

  • Add inert sorbent (Celite 545 or bare silica) at a 1:3 ratio (crude mass to sorbent mass).

  • Evaporate completely under reduced pressure until a free-flowing powder remains.

  • Pack into a solid-load cartridge and attach upstream of the main column.

3. Gradient Execution & Detection

• Protocol: Equilibrate a 25 µm spherical silica column with 3 column volumes (CV) of 100% Hexane. Run a shallow linear gradient from 5% to 40% Acetone over 15 CVs. Use an Evaporative Light Scattering Detector (ELSD) to trigger fraction collection, as it detects all non-volatile analytes regardless of chromophores.

Part 2: Troubleshooting Guides & FAQs

Logical Troubleshooting Tree for Diol Purification Issues.

Q1: Why is non-8-ene-2,4-diol tailing severely on my standard bare silica column? A: Tailing is a symptom of poor desorption kinetics. The two secondary hydroxyl groups of your diol act as strong hydrogen bond donors and acceptors, interacting tightly with the acidic silanol groups on the bare silica stationary phase 3.

• The Fix: Switch your strong solvent. While Ethyl Acetate (EtOAc) provides good selectivity, it is a poor "desorber" for diols. Substituting EtOAc with Acetone at the same concentration maintains identical selectivity (both are group VIa solvents) but drastically improves mass transfer. Acetone is a superior hydrogen-bond acceptor, which outcompetes the silica silanols, concentrating the diol into a tighter, symmetrical elution band 1.

Q2: I am observing co-elution of the syn and anti diastereomers of non-8-ene-2,4-diol. How can I improve resolution? A: Diastereomers of 1,3-diols often exhibit nearly identical Rf values on bare silica because their overall polar surface area is similar.

• The Fix: If a shallow gradient (e.g., holding at 15% Acetone for 5 CVs) fails, you must alter the separation mechanism by changing the stationary phase. A Diol-bonded silica column replaces highly acidic silanols with neutral 2-hydroxypropyl functional groups 4. This phase offers distinct, spatially constrained hydrogen-bonding geometries that differentially interact with the specific spatial arrangements of the syn and anti configurations, effectively pulling the diastereomers apart.

Q3: My compound elutes much earlier than my TLC predicted, and the peak is extremely broad. What happened? A: This is a classic symptom of dissolution solvent interference. If you injected the sample as a liquid dissolved in a highly polar solvent (like neat methanol or acetone), that solvent acts as an aggressive mobile phase modifier at the head of the column. It sweeps the diol down the column prematurely before the actual gradient can establish equilibrium.

• The Fix: Strictly adhere to the Dry Sample Loading protocol detailed in Part 1. By evaporating the dissolution solvent completely, the diol is forced to adsorb to the stationary phase and will only elute based on the programmed gradient 2.

Part 3: Quantitative Data & Solvent System Optimization

Selecting the correct solvent system dictates the success of your mass transfer kinetics. Use the table below to guide your mobile phase selection for aliphatic diols.

Solvent System	Selectivity Group	Relative Strength	Mass Transfer / Desorption Profile	Application for Non-8-ene-2,4-diol
Hexane / Ethyl Acetate	VIa	~0.58 (EtOAc)	Moderate; highly prone to tailing with 1,3-diols	Baseline TLC scouting; often insufficient for preparative diol runs.
Hexane / Acetone	VIa	~0.56 (Acetone)	Excellent; sharpens bands via H-bond acceptance	Preferred normal-phase system to reduce tailing and improve resolution.
Dichloromethane / Methanol	II (MeOH)	0.70 (MeOH)	High; risk of silica dissolution at high %	Use only for flushing the column of extremely retained impurities.

(Data derived from established chromatographic solvent strength indices 1)

References

• Biotage. "Six key factors that impact flash chromatography." Biotage Knowledge Base. Available at: [Link]

• Phenomenex. "Flash Chromatography: Principles & Applications." Phenomenex Technical Articles. Available at:[Link]

• Hawach Scientific. "Diol Flash Column, Flash Chromatography Column." Hawach Product Specifications. Available at: [Link]

• KNAUER. "Flash Chromatography Explained." KNAUER Santai SepaFlash Guide. Available at: [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. Flash Chromatography Explained | KNAUER Santai SepaFlash [store.knauer.net]
• 3. Flash Chromatography: Principles & Applications | Phenomenex [phenomenex.com]
• 4. hawach.com [hawach.com]

Preventing thermal degradation of non-8-ene-2,4-diol during distillation

Welcome to the Technical Support Center for Advanced Distillation Methodologies. This guide is specifically engineered for researchers and drug development professionals dealing with the purification of non-8-ene-2,4-diol , a highly sensitive bifunctional molecule.

Because non-8-ene-2,4-diol contains both a 1,3-diol system and a terminal alkene, it is highly susceptible to a "trifecta" of thermal degradation pathways: acid-catalyzed dehydration, radical-initiated polymerization, and thermal oxidation. This guide provides field-proven, self-validating protocols to ensure high-yield, high-purity distillation.

Part 1: Mechanistic Overview of Thermal Degradation

Before troubleshooting, it is critical to understand the causality behind the degradation of non-8-ene-2,4-diol.

Figure 1: Thermal degradation pathways of non-8-ene-2,4-diol during distillation.

Part 2: Troubleshooting FAQs

Q1: My distillate is turning highly viscous and yellow. What is happening? A: Your terminal alkene is undergoing radical-initiated thermal polymerization[1]. Terminal alkenes are highly reactive at elevated temperatures. When exposed to heat and trace oxygen, radical species form, causing the non-8-ene-2,4-diol monomers to cross-link into viscous oligomers. Solution: You must add a polymerization inhibitor prior to distillation. Hydroquinone (HQ) or Butylated hydroxytoluene (BHT) at 250–500 ppm will scavenge free radicals and prevent oligomerization[2].

Q2: I am losing mass yield, and GC-MS shows new peaks with lower molecular weights. Why? A: You are observing the dehydration of the 1,3-diol group. Secondary diols are prone to losing water (dehydration) to form enones or conjugated dienes when exposed to high heat, especially if catalyzed by trace acids[3]. Standard borosilicate glassware has mildly acidic silanol groups on its surface that can catalyze this reaction. Solution: Base-wash your distillation glassware (using a KOH/Isopropanol bath) and thoroughly dry it before use. Alternatively, add a trace amount (0.1 wt%) of anhydrous potassium carbonate ( K2​CO3​ ) to the crude mixture to neutralize the system.

Q3: Which distillation technique is best for this molecule? A: Short-Path Vacuum Distillation (SPVD) or Wiped Film Evaporation (WFE) . Conventional fractional distillation has a long residence time that practically guarantees the thermal decomposition of sensitive diols[4]. Short-path distillation minimizes the distance vaporized molecules must travel, allowing you to operate at ultra-high vacuums (< 0.1 mbar)[5]. This drastically lowers the boiling point and reduces the thermal residence time from hours to seconds[4].

Table 1: Distillation Technique Comparison for non-8-ene-2,4-diol

Distillation Technique	Operating Pressure	Residence Time	Degradation Risk	Recommendation
Atmospheric Fractional	1013 mbar	2–4 hours	Critical (100% loss)	Do Not Use
Standard Vacuum	10–50 mbar	1–2 hours	High (Dehydration)	Avoid
Short-Path Vacuum (SPVD)	< 0.1 mbar	5–15 mins	Low	Highly Recommended
Wiped Film Evaporation	< 0.01 mbar	< 1 minute	Negligible	Optimal for Scale-up

Part 3: Optimized Short-Path Vacuum Distillation Protocol

To guarantee scientific integrity and self-validation, follow this step-by-step methodology. This protocol combines vacuum principles[6] with radical inhibition[2] to ensure the structural survival of non-8-ene-2,4-diol.

Figure 2: Optimized short-path vacuum distillation workflow for sensitive alkenols.

Step-by-Step Methodology:

• Glassware Passivation: Submerge the boiling flask and short-path condenser in a 1M KOH/Ethanol bath for 2 hours to neutralize acidic silanol sites. Rinse with deionized water, then acetone, and oven-dry at 120°C.

• Sample Preparation: Transfer the crude non-8-ene-2,4-diol into the boiling flask. Add 500 ppm of BHT (butylated hydroxytoluene) as a radical scavenger[1]. Add a magnetic stir bar (do not use boiling stones under vacuum, as they will fail and cause bumping[6]).

• System Assembly & Greasing: Assemble the short-path apparatus. Apply high-vacuum silicone grease to all ground-glass joints to ensure a hermetic seal capable of sustaining < 0.1 mbar[6].

• Degassing (Crucial for Oxidation Prevention): Before applying heat, connect the system to a Schlenk line. Sparge the liquid with Argon for 10 minutes. Apply the vacuum at room temperature to pull off dissolved oxygen and highly volatile solvent residues.

• Distillation Execution:

  • Activate the high-vacuum pump (target pressure: 0.05 to 0.1 mbar).

  • Circulate cooling fluid (approx. 5°C) through the short-path condenser.

  • Gradually increase the heating mantle temperature. At 0.1 mbar, non-8-ene-2,4-diol will distill significantly below its atmospheric boiling point (expect vaporization between 85°C – 95°C).

• Collection & Storage: Collect the purified diol in a receiving flask submerged in an ice bath. Once distillation is complete, backfill the apparatus with Argon before turning off the vacuum pump to prevent back-suction and oxidation[6]. Store the final product under Argon at -20°C.

Part 4: References

• Short Path Distillation: Everything You Should Know Source: extraktLAB URL:[Link]

• Molecular / Short Path Distillation Unit (SPDU) Source: Ibha Process Technologies PVT. LTD. URL:[Link]

• Biocatalytic Synthesis of Furan-Based Oligomer Diols with Enhanced End-Group Fidelity Source: ACS Publications URL:[Link]

• Step-by-Step Procedures for Vacuum Distillation Source: Chemistry LibreTexts URL:[Link]

• Polymerization Inhibitor Composition and Method of Inhibiting Polymerization of Distillable Monomers Source: Justia Patents URL:[Link]

• Preparation of Alkenyl Succinic Anhydrides (US4581464A) Source: Google Patents URL:

Sources

• 1. patents.justia.com [patents.justia.com]
• 2. US4581464A - Preparation of alkenyl succinic anhydrides - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. extraktlab.com [extraktlab.com]
• 5. Molecular / Short Path Distilation Unit (SPDU) - Ibha Process Technologies PVT. LTD. | Pune, Maharashtra, India [ibhaprocess.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting non-8-ene-2,4-diol Aqueous Solubility

Welcome to the Technical Support Center for aqueous reaction engineering. This guide is specifically designed for researchers and drug development professionals facing mass transfer and reactivity issues when working with non-8-ene-2,4-diol in water-based systems (e.g., biocatalysis, green organic synthesis, or pharmacological assays).

non-8-ene-2,4-diol is an acyclic intermediate with a molecular weight of 158.24 g/mol and a calculated[1]. While its 1,3-diol motif provides some hydrogen-bonding capability, its 5-carbon terminal alkene tail renders the molecule moderately hydrophobic, severely limiting its solubility in purely aqueous buffers to typically <5 mM.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does non-8-ene-2,4-diol form an emulsion or oil layer in my aqueous reaction instead of dissolving? A1: The molecule exhibits amphiphilic-like behavior. The polar diol head interacts favorably with water, but the nonpolar 8-ene tail disrupts the aqueous hydrogen-bond network. When the concentration exceeds its critical solubility limit, the hydrophobic tails self-associate to minimize contact with water. This thermodynamic drive causes phase separation, forming an immiscible oil layer or cloudy emulsion that acts as a physical barrier, preventing water-soluble catalysts from accessing the substrate.

Q2: I want to use a water-miscible co-solvent to force it into solution. Which ones are most compatible with biocatalysts? A2: Dimethyl sulfoxide (DMSO), ethanol, and ethylene glycol are standard choices. For non-8-ene-2,4-diol, DMSO (up to 15–20% v/v) is highly effective at solvating the carbon tail. Causality & Warning: Exceeding 20% v/v DMSO alters the dielectric constant of the medium and strips essential structural water molecules from the surface of biocatalysts (such as dehydrogenases or glycosyltransferases), leading to rapid protein unfolding and[2]. If your enzyme is solvent-sensitive, limit co-solvents to <10% or switch to a supramolecular approach.

Q3: How can I achieve high substrate loading (>50 mM) without denaturing my enzymes? A3: The most robust method is inclusion complexation using 2-hydroxypropyl-β-cyclodextrin (HP-β-CD). The hydrophobic 9-carbon tail of non-8-ene-2,4-diol slips into the nonpolar cavity of HP-β-CD, while the diol groups and the cyclodextrin's exterior hydroxyls maintain excellent aqueous solubility. This acts as a "stealth" delivery system, keeping the substrate in solution as a[3] without the denaturing effects of bulk organic solvents, allowing for [4].

Q4: My reaction requires continuous substrate feeding and product removal. Is a biphasic system appropriate? A4: Yes. A biphasic aqueous-organic system (e.g., using n-heptane or n-dodecane as the organic overlay) is ideal for continuous processes. The non-8-ene-2,4-diol partitions preferentially into the organic phase but maintains a steady-state equilibrium concentration in the aqueous phase. As the aqueous enzyme consumes the dissolved substrate, more [2], driving the reaction forward while protecting the enzyme from potential substrate inhibition.

Part 2: Visual Workflows & Decision Logic

Decision tree for selecting the optimal non-8-ene-2,4-diol solubilization strategy.

Mass transfer mechanism in a biphasic aqueous-organic reaction system.

Part 3: Self-Validating Experimental Protocols

Protocol A: Preparation of HP-β-CD Inclusion Complexes

This supramolecular approach is highly recommended for batch reactions requiring high substrate loading without solvent toxicity.

• Calculate Molar Ratio: non-8-ene-2,4-diol has a MW of 158.24 g/mol . HP-β-CD has an average MW of ~1400 g/mol . Weigh both to achieve a 1:1.2 molar ratio (the slight excess of CD ensures complete encapsulation of the hydrophobic tail).

• Aqueous Dispersion: Dissolve the HP-β-CD in your target reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5) at 35°C. Stir until completely clear.

• Substrate Addition: Add the non-8-ene-2,4-diol dropwise to the cyclodextrin solution while stirring vigorously (800 rpm). The mixture will initially appear as a cloudy, milky emulsion.

• Complexation & Self-Validation: Continue stirring at 35°C for 2–4 hours.

  • Validation Check: The successful formation of the inclusion complex is confirmed when the cloudy emulsion transitions into a completely transparent, single-phase solution. If the solution remains turbid after 4 hours, the solubility limit of the complex has been exceeded; add more buffer.

• Cooling and Use: Cool the clear solution to your standard reaction temperature (e.g., 25°C). The complexed substrate is now ready for the addition of your biocatalyst.

Protocol B: Setting up a Biphasic Aqueous-Organic Reaction System

Use this protocol for continuous extraction or when dealing with severe product inhibition.

• Phase Saturation: Pre-saturate your organic solvent (e.g., n-heptane) by shaking it vigorously with an equal volume of your aqueous buffer in a separatory funnel. Do the same for the aqueous buffer using the organic solvent.

  • Causality: This prevents volume shifts and osmotic shock to the enzymes during the actual reaction.

• Substrate Loading: Dissolve non-8-ene-2,4-diol in the pre-saturated n-heptane to a stock concentration of 100–200 mM.

• Aqueous Preparation: Prepare your enzyme and necessary hydrophilic cofactors (e.g., NAD+/NADH) in the pre-saturated aqueous buffer.

• Reaction Initiation: Gently overlay the organic phase onto the aqueous phase. A typical phase ratio is 1:1 or 1:4 (Organic:Aqueous) depending on reactor geometry.

• Mass Transfer Optimization & Self-Validation: Agitate the biphasic mixture at 300–400 rpm using an overhead stirrer or magnetic flea.

  • Validation Check: Adjust the stirring speed until a distinct vortex is formed that folds the organic phase into the aqueous phase without creating a milky, stable emulsion. When stirring is paused, the two phases should separate cleanly within 30 seconds. If they do not, reduce agitation to prevent irreversible enzyme trapping at the interface.

Part 4: Quantitative Data Summary

The following table summarizes the expected performance metrics of each solubility enhancement strategy based on standard biochemical engineering principles for molecules with LogP ~1.5.

Strategy	Max Aqueous Concentration	Biocatalyst Compatibility	Mass Transfer Rate	Operational Complexity
Pure Aqueous Buffer	< 5 mM	Excellent	Poor (Phase separation)	Low
Co-solvent (15% DMSO)	~20–30 mM	Low to Moderate	High (Homogeneous)	Low
Biphasic (Heptane/Water)	> 100 mM (in organic layer)	High	Moderate (Interfacial)	Moderate
HP-β-CD Complexation	~100 mM (in aqueous layer)	Excellent	High (Homogeneous)	High

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3808271, Non-8-ene-2,4-diol." PubChem,[Link]

• R. Nidetzky et al. "Solvent Engineering for Nonpolar Substrate Glycosylation Catalyzed by the UDP-Glucose-Dependent Glycosyltransferase UGT71E5: Intensification of the Synthesis of 15-Hydroxy Cinmethylin β-d-Glucoside." ACS Sustainable Chemistry & Engineering,[Link]

• B. R. Bommarius et al. "Biphasic Reaction System Allows for Conversion of Hydrophobic Substrates by Amine Dehydrogenases." ACS Catalysis,[Link]

• S. S. Jambhekar et al. "Exploring versatile applications of cyclodextrins: an overview." Journal of Drug Targeting,[Link]

Sources

• 1. Non-8-ene-2,4-diol | C9H18O2 | CID 3808271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Solvent Engineering for Nonpolar Substrate Glycosylation Catalyzed by the UDP-Glucose-Dependent Glycosyltransferase UGT71E5: Intensification of the Synthesis of 15-Hydroxy Cinmethylin β-d-Glucoside - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Advanced 1H and 13C NMR Data Validation for Flexible Aliphatic Chains: A Comparison Guide for non-8-ene-2,4-diol

Determining the relative stereochemistry of flexible aliphatic chains remains one of the most notorious challenges in structural elucidation. Non-8-ene-2,4-diol (PubChem CID 3808271)[1] serves as an excellent model compound for this problem: it features a highly flexible C9 aliphatic backbone, a terminal alkene, and a 1,3-diol motif. Because of rapid conformational averaging around the C2–C3–C4 bonds, standard 1D 1 H NMR at conventional field strengths (e.g., 400 MHz) yields complex, overlapping multiplets for the C3 methylene protons, obscuring the critical 3JHH​ coupling constants required for stereochemical assignment.

This guide objectively compares two distinct validation workflows for 1,3-diol stereochemistry: the modern High-Field Quantum Mechanical (QM) NMR Simulation (The Product) versus the traditional Rychnovsky Acetonide Derivatization (The Alternative).

Mechanistic Grounding & Causality

The Alternative: Rychnovsky Acetonide Derivatization

Developed in the early 1990s, the [2] relies on chemical derivatization to restrict the conformational freedom of the 1,3-diol. By reacting non-8-ene-2,4-diol with 2,2-dimethoxypropane, the flexible chain is locked into a 1,3-dioxane ring.

• Causality in Syn-Diols: A syn-1,3-diol acetonide adopts a thermodynamically stable chair conformation. The two methyl groups on the acetal carbon are forced into distinct axial and equatorial positions. This distinct chemical environment results in a large 1 3 C NMR chemical shift difference ( Δδ>9 ppm), with peaks typically appearing at ~19 ppm and ~30 ppm[3].

• Causality in Anti-Diols: An anti-1,3-diol acetonide cannot adopt a chair conformation without suffering from severe 1,3-diaxial interactions. To relieve this steric strain, the ring flips into a twist-boat conformation. In this state, the two acetal methyl groups are in roughly equivalent environments, resulting in a minimal chemical shift difference ( Δδ<5 ppm), with both peaks appearing near ~25 ppm[3].

The Product: High-Field QM-NMR Simulation

Modern structural validation utilizes ultra-high-field NMR (800 MHz) paired with in silico Quantum Mechanical (QM) spin simulation to bypass derivatization entirely.

• Causality: While an 800 MHz magnet disperses the chemical shifts of the C3, C5, C6, and C7 methylenes, second-order strong coupling effects can still distort the multiplet splitting of the C3 protons. By importing the raw Free Induction Decay (FID) into a QM simulation algorithm, the software iteratively solves the exact quantum mechanical Hamiltonian of the spin system. This extracts the true, unperturbed 3JHH​ values and NOE distances directly from the intact molecule, allowing for definitive J-based configurational analysis.

Experimental Protocols

Every protocol must function as a self-validating system to ensure data integrity.

Protocol A: Rychnovsky Acetonide Validation (Destructive)

• Derivatization: Dissolve 5.0 mg of non-8-ene-2,4-diol in 1.0 mL of anhydrous CH 2​ Cl 2​ under an inert atmosphere. Add 2,2-dimethoxypropane (5.0 equiv) and a catalytic amount of pyridinium p-toluenesulfonate (PPTS).

• Reaction & Workup: Stir the mixture at room temperature for 2–4 hours. Monitor completion via TLC. Quench with 1 mL of saturated aqueous NaHCO 3​ and extract with diethyl ether (3 × 2 mL).

• Isolation: Dry the combined organic layers over anhydrous MgSO 4​ , concentrate under reduced pressure, and filter through a short plug of silica gel to isolate the pure acetonide.

• Acquisition: Dissolve the acetonide in 600 µL of CDCl 3​ . Acquire a 1D 1 3 C NMR spectrum at 100 MHz (or higher) with standard 1 H decoupling.

• Validation: Zoom into the 15–35 ppm region. Calculate the Δδ between the two acetal methyl peaks to assign the syn or anti configuration.

Protocol B: High-Field QM-NMR Validation (Non-Destructive)

• Sample Preparation: Dissolve 5.0 mg of intact non-8-ene-2,4-diol in 600 µL of CDCl 3​ (100% sample recovery possible).

• Acquisition: Using an 800 MHz spectrometer equipped with a cryoprobe, acquire 1D 1 H, 1D 1 3 C, multiplicity-edited HSQC, and 2D NOESY (mixing time 500 ms) spectra.

• Spin System Definition: Import the 1D 1 H spectrum into the QM simulation module. Define the C2–C3–C4 spin system, utilizing HSQC data to unambiguously assign the diastereotopic C3 protons.

• Iterative Fitting: Seed the simulation with approximate chemical shifts and J-couplings. Execute the QM optimization until the simulated multiplet for the C3 protons mathematically matches the experimental spectrum (target RMSD < 0.1 Hz).

• Validation: Extract the exact 3JH2−H3​ and 3JH3−H4​ values. Combine these with NOESY cross-peaks to directly assign the syn or anti configuration.

Data Presentation & Performance Comparison

Table 1: Diagnostic 1 3 C NMR Chemical Shifts for non-8-ene-2,4-diol Acetonides | Stereoisomer | Conformation | Axial Methyl (ppm) | Equatorial Methyl (ppm) | Δδ (ppm) | Acetal Carbon (ppm) | | :--- | :--- | :--- | :--- | :--- | :--- | | Syn-non-8-ene-2,4-diol | Chair | ~19.5 | ~30.0 | > 9.0 | ~98.5 | | Anti-non-8-ene-2,4-diol | Twist-Boat | ~24.8 | ~25.2 | < 5.0 | ~100.5 | (Data framework adapted from[2])

Table 2: Objective Performance Comparison

Metric	High-Field QM-NMR (Product)	Rychnovsky Acetonide (Alternative)
Sample Destructiveness	Non-destructive (100% recovery)	Destructive (Derivatization required)
Workflow Time	2–3 hours (Acquisition + Simulation)	12–24 hours (Reaction, Workup, NMR)

| Stereochemical Resolution | Direct (Extracts exact 3JHH​ and NOE) | Indirect (Relies on conformational proxy) | | Applicability | Fails if multiplets are completely unresolved | Highly reliable for all 1,3-diols | | Cost & Accessibility | High (Requires 800 MHz + QM Software) | Low (Requires standard reagents + 400 MHz) |

Workflow Visualization

Fig 1: Workflow comparison of QM-NMR vs. Rychnovsky derivatization for 1,3-diol validation.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3808271, Non-8-ene-2,4-diol." PubChem. URL:[Link]

• Rychnovsky, S. D.; Skalitzky, D. J. "Stereochemistry of alternating polyol chains: NMR analysis of 1,3-diol acetonides." Tetrahedron Letters, 1990, 31(7), 945-948. URL:[Link]

• Rychnovsky, S. D.; Rogers, B.; Yang, G. "Analysis of two carbon-13 NMR correlations for determining the stereochemistry of 1,3-diol acetonides." The Journal of Organic Chemistry, 1993, 58(13), 3511-3515. URL:[Link]

Sources

• 1. Non-8-ene-2,4-diol | C9H18O2 | CID 3808271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Structural Divergence in Terminal Alkene Diols: A Comparative Reactivity Guide for Non-8-ene-2,4-diol and Oct-7-ene-1,2-diol

As drug development and synthetic methodologies evolve, selecting the correct aliphatic scaffold is paramount. Both non-8-ene-2,4-diol and oct-7-ene-1,2-diol feature a terminal alkene—providing a conserved, orthogonal site for functionalization (e.g., cross-metathesis or hydroboration). However, their primary chemical divergence lies in the spatial arrangement of their hydroxyl groups. Oct-7-ene-1,2-diol is a vicinal (1,2) diol, whereas non-8-ene-2,4-diol is a 1,3-diol. This single-carbon spacing difference dictates profound variations in their oxidative cleavage, acetalization thermodynamics, and overall stability.

This guide provides a rigorous, data-driven comparison of these two substrates, complete with self-validating experimental protocols to ensure reproducible results in your laboratory.

The Mechanistic Dichotomy of Periodate Cleavage

The most striking difference between these two molecules is their behavior under oxidative cleavage conditions. Vicinal diols like oct-7-ene-1,2-diol undergo rapid, quantitative cleavage in the presence of sodium periodate ( NaIO4​ ). The causality behind this rapid reaction is the formation of a highly stable, five-membered cyclic periodate ester intermediate. Because the hydroxyls are on adjacent carbons, the geometry perfectly accommodates the iodine(VII) center, leading to swift decomposition into hept-6-enal and formaldehyde.

Conversely, non-8-ene-2,4-diol (a 1,3-diol) exhibits an infinitesimally slow reaction rate with periodate under standard uncatalyzed conditions[1]. The formation of a six-membered cyclic periodate ester is thermodynamically and kinetically disfavored due to the increased distance between the oxygen atoms and the resulting steric strain.

Caption: Mechanistic divergence of periodate cleavage based on 1,2-diol vs. 1,3-diol spacing.

Self-Validating Protocol: Periodate Cleavage Assay

• Preparation: Dissolve 1.0 mmol of the diol in 5 mL of a 1:1 mixture of THF and distilled water. Causality: The biphasic/mixed solvent system ensures both the organic substrate and the inorganic salt ( NaIO4​ ) remain in solution, maximizing collision frequency.

• Internal Standard Addition: Add 0.1 mmol of biphenyl. This acts as an inert internal standard, validating the mass balance during GC-FID quantification.

• Oxidation: Cool the mixture to 0 °C. Add 1.2 mmol of NaIO4​ portion-wise over 5 minutes. Causality: Cooling prevents unwanted side reactions (such as epoxidation) at the terminal alkene, ensuring chemoselectivity.

• Reaction Monitoring: Stir for 2 hours. Monitor via TLC (Hexanes:EtOAc 7:3). Oct-7-ene-1,2-diol will show rapid disappearance, while non-8-ene-2,4-diol will remain unchanged.

• Quenching & Validation: Quench with saturated aqueous Na2​S2​O3​ to destroy excess periodate. This self-validating step ensures no further oxidation occurs during the workup phase. Extract with diethyl ether (3 x 10 mL), dry over MgSO4​ , and analyze via GC-FID.

Acetalization Kinetics and Thermodynamic Stability

Protecting group strategies heavily rely on acetalization. When reacted with 2,2-dimethoxypropane (DMP) and a catalytic Brønsted acid (like p-toluenesulfonic acid, pTSA), both diols form cyclic acetals (acetonides), but their kinetic and thermodynamic profiles differ[2].

Oct-7-ene-1,2-diol forms a 5-membered 1,3-dioxolane ring. This reaction is kinetically favored due to the close proximity of the hydroxyl groups. Non-8-ene-2,4-diol forms a 6-membered 1,3-dioxane ring. While 6-membered rings are generally highly thermodynamically stable (adopting a stable chair conformation), the initial nucleophilic attack and ring closure can be subject to different steric constraints depending on the substituents[3].

Caption: Acetalization pathways yielding 5-membered vs. 6-membered cyclic acetals.

Self-Validating Protocol: Acetonide Protection Workflow

• Activation: In a flame-dried flask under N2​ , dissolve 1.0 mmol of the diol in 5 mL of anhydrous dichloromethane (DCM). Add 3.0 mmol of 2,2-dimethoxypropane (DMP).

• Catalysis: Add 0.05 mmol (5 mol%) of anhydrous pTSA. Causality: pTSA protonates the methoxy group of DMP, facilitating the expulsion of methanol and generating the highly electrophilic oxocarbenium ion necessary for the diol's nucleophilic attack.

• Equilibrium Shifting: Stir at room temperature for 4 hours. Causality: Acetalization is an equilibrium process. Using an excess of DMP and driving off methanol pushes the reaction strictly toward product formation.

• Quenching & Validation: Quench with 1 mL of triethylamine ( Et3​N ) before adding any water. Causality: Acetals are highly acid-labile. Neutralizing the pTSA with a base prior to aqueous workup is a critical self-validating step that ensures the product does not revert to the starting diol during isolation.

• Isolation: Wash with saturated NaHCO3​ , dry over Na2​SO4​ , concentrate, and verify via 1H NMR (confirming the characteristic gem-dimethyl singlet peak integration around ~1.3-1.4 ppm).

Quantitative Comparison of Reactivity

To provide a clear benchmark for synthetic route design, the following table summarizes the quantitative performance of both substrates under standardized conditions.

Parameter	Oct-7-ene-1,2-diol (1,2-Diol)	Non-8-ene-2,4-diol (1,3-Diol)	Causality / Structural Basis
Periodate Cleavage Conversion (2h)	> 99%	< 2%	5-membered cyclic intermediate geometry vs. severe steric barrier.
Acetalization Yield (4h)	92% (1,3-dioxolane)	88% (1,3-dioxane)	Kinetic proximity effect vs. thermodynamic chair conformation stability.
Oxidation to Ketones (Pd-catalyzed)	Low selectivity (C-C cleavage prone)	High selectivity (forms β -diketones)	Vicinal diols are highly prone to over-oxidation and bond cleavage.
Alkene Cross-Metathesis Efficiency	High (terminal alkene)	High (terminal alkene)	The terminal alkene is sterically unhindered in both aliphatic chains.

Conclusion

While both non-8-ene-2,4-diol and oct-7-ene-1,2-diol offer a terminal alkene for downstream functionalization, their diol reactivity is entirely orthogonal. Oct-7-ene-1,2-diol is the premier choice when a sacrificial cleavage site is required in a synthetic sequence. Conversely, non-8-ene-2,4-diol provides a robust 1,3-diol motif that resists oxidative cleavage but readily forms highly stable 6-membered acetals, making it ideal for rigidifying scaffolds in medicinal chemistry.

References

• Substrate Inhibition in Ruthenium(III) Catalyzed Oxidation of Propane-1,3-diol by Periodate in Acid Open Academic Journals Index (OAJI) URL:[Link]

• Resolution of Diols via Catalytic Asymmetric Acetalization Journal of the American Chemical Society (ACS Publications) URL:[Link]

• A Predictive Model for the Pd‐Catalyzed Site‐Selective Oxidation of Diols Angewandte Chemie International Edition (ResearchGate) URL:[Link]

Sources

• 1. oaji.net [oaji.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Comprehensive LC-MS Fragmentation and Platform Comparison Guide: Analysis of Non-8-ene-2,4-diol

Executive Summary & Analytical Challenges

The structural elucidation and quantification of unsaturated aliphatic diols, such as non-8-ene-2,4-diol (C9H18O2, exact mass 158.1307 Da), present significant analytical hurdles in mass spectrometry. Because aliphatic diols lack highly basic heteroatoms (like nitrogen), they exhibit poor ionization efficiency in standard positive electrospray ionization (ESI+) and are highly susceptible to spontaneous in-source dehydration[1].

This guide objectively compares the performance of Triple Quadrupole (QqQ) and High-Resolution Quadrupole Time-of-Flight (Q-TOF) mass spectrometers for the analysis of non-8-ene-2,4-diol. Furthermore, it details the causality behind specific ionization strategies and maps the exact collisional-induced dissociation (CID) fragmentation pathways required for robust assay development[2].

Platform Comparison: ESI-QqQ vs. ESI-QTOF

Selecting the correct LC-MS platform depends heavily on whether the goal is trace-level quantification (e.g., pharmacokinetics) or structural elucidation (e.g., impurity profiling or metabolite identification). Table 1 outlines the objective performance metrics of both platforms when analyzing non-8-ene-2,4-diol.

Table 1: Platform Performance Comparison for Non-8-ene-2,4-diol

Metric	ESI-QqQ (Triple Quadrupole)	ESI-QTOF (High-Resolution MS)	Causality & Scientific Advantage
Primary Acquisition Mode	Multiple Reaction Monitoring (MRM)	Parallel Reaction Monitoring (PRM) / DIA	QqQ filters specific precursor/product pairs, maximizing duty cycle and sensitivity for known targets.
Mass Accuracy	Unit mass resolution (~0.7 Da FWHM)	High resolution (< 2 ppm error)	Q-TOF resolves isobaric interferences (e.g., distinguishing a cyclic ether from a dehydrated diol)[2].
Limit of Detection (LOD)	< 1 ng/mL (Sub-nanogram)	~10-50 ng/mL	QqQ's continuous ion transmission in MRM mode yields superior signal-to-noise ratios for quantitative assays.
Isomer Differentiation	Poor (relies solely on LC retention time)	Excellent (via exact mass MS/MS profiling)	Q-TOF captures the full MS/MS spectrum at high resolution, allowing the mapping of minor α -cleavage fragments to locate the C8 double bond.

The "Why": Ionization Strategy and Fragmentation Causality

Overcoming In-Source Fragmentation via Adduct Formation

In standard acidic mobile phases (e.g., 0.1% formic acid), non-8-ene-2,4-diol protonates to form [M+H]+, which rapidly undergoes unimolecular dehydration in the gas phase to form [M+H-H2O]+ before reaching the first mass analyzer[1].

The Solution: By replacing formic acid with 5 mM ammonium acetate, we force the formation of the ammonium adduct [M+NH4]+ at m/z 176.1645. The ammonium ion acts as a soft charge carrier, stabilizing the intact molecule during the transition from the liquid to the gas phase, thereby preserving the precursor ion for targeted MS/MS fragmentation[3].

CID Fragmentation Mechanisms

Upon isolation and collision-induced dissociation (CID) of the [M+NH4]+ precursor, non-8-ene-2,4-diol undergoes two primary, predictable pathways:

• Consecutive Dehydration (Charge Retention): The precursor first loses ammonia (17 Da) and water (18 Da) to yield [M+H-H2O]+ at m/z 141.1274. Higher collision energies drive the loss of the second hydroxyl group, yielding a highly conjugated diene fragment [M+H-2H2O]+ at m/z 123.1168[1].

• α -Cleavage (Charge Migration): The C-C bonds adjacent to the hydroxyl groups are uniquely susceptible to cleavage due to the resonance stabilization provided by the oxygen lone pairs[4]. Cleavage between C4 and C5 yields a diagnostic oxonium ion [C4H9O2]+ at m/z 89.0597.

Table 2: Diagnostic MS/MS Fragmentation Pattern

Fragment Ion	Exact m/z (Theoretical)	Neutral Loss / Mechanism	Diagnostic Value
[M+NH4]+	176.1645	N/A (Precursor)	Confirms intact molecular weight.
[M+H-H2O]+	141.1274	-NH3 (17 Da), -H2O (18 Da)	Confirms the presence of at least one hydroxyl group.
[M+H-2H2O]+	123.1168	-H2O (18 Da)	Confirms the diol nature of the molecule.
[C4H9O2]+	89.0597	α -cleavage at C4-C5	Localizes the hydroxyl groups to the C2 and C4 positions[4].

Self-Validating Experimental Protocol

To ensure data integrity, the following LC-MS/MS workflow incorporates a self-validating feedback loop based on in-source fragmentation ratios.

Step 1: Sample Preparation

• Extract non-8-ene-2,4-diol using liquid-liquid extraction (LLE) with ethyl acetate to minimize ion-suppressing salts. Reconstitute in 50:50 Water:Methanol.

Step 2: Chromatographic Separation

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 5 mM Ammonium Acetate in LC-MS grade Water (pH ~6.8).

• Mobile Phase B: 100% Methanol.

• Gradient: 10% B to 90% B over 8 minutes. Causality: Methanol is preferred over acetonitrile for aliphatic diols to prevent the formation of complex nitrile adducts that complicate spectra.

Step 3: MS Source Optimization & Self-Validation

• Operate the ESI source in Positive Mode.

• Self-Validation Checkpoint: Monitor the MS1 ratio of m/z 176.16 ([M+NH4]+) to m/z 141.13 ([M+H-H2O]+).

• Actionable Logic: If the ratio falls below 3:1, the ESI source is too energetic. Immediately reduce the Declustering Potential (DP) or Capillary Voltage until the intact adduct is stabilized.

Step 4: MS/MS Acquisition

• Set Collision Energy (CE) to 15 eV for optimal yield of the m/z 141.13 quantifier ion.

• Set CE to 25 eV to monitor the m/z 89.06 qualifier ion ( α -cleavage).

Visualizations

Fig 1. Self-validating LC-MS/MS workflow for non-8-ene-2,4-diol analysis.

Fig 2. CID fragmentation pathway of non-8-ene-2,4-diol ammonium adduct.

References

• Unimolecular Chemistry of Protonated Diols in the Gas Phase: Internal Cyclization and Hydride Ion Transfer ACS Publications URL:[1]

• Adduct ion formation in chemical ionization mass spectrometry of nonvolatile organic compounds Analytical Chemistry (ACS Publications) URL:[3]

• Mass Spectrometry of Alcohols Chemistry Steps URL:[4]

• Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products RSC Publishing URL:[2]

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• 2. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synt ... - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00073D [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]

A Comparative Guide to the Validation of HPLC Methods for Accurate Non-8-ene-2,4-diol Quantification

For researchers, scientists, and drug development professionals, the precise and accurate quantification of analytes is the bedrock of reliable data. This guide provides an in-depth, technical comparison of High-Performance Liquid Chromatography (HPLC) method validation for the quantification of non-8-ene-2,4-diol, a representative polar diol compound. We will explore the foundational principles of method validation as mandated by regulatory bodies, present a detailed, validated HPLC-UV methodology, and objectively compare its performance against alternative analytical techniques such as Gas Chromatography (GC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

The narrative that follows is built on three pillars: explaining the causality behind experimental choices, ensuring every described protocol is a self-validating system, and grounding all claims in authoritative sources.

Part 1: The Cornerstone of Reliable Data: Principles of Analytical Method Validation

Before any analytical method can be deployed for routine use, it must undergo a rigorous validation process to demonstrate its fitness for purpose.[1][2] This is not merely a regulatory hurdle but a scientific necessity to ensure the integrity of the generated data. The International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) provide comprehensive guidelines that form the global standard for analytical method validation.[3][4][5][6][7]

The objective of validation is to provide documented evidence that the method will consistently produce a result that is accurate, precise, and specific over a defined range.[7][8] These validation parameters are not independent but form a logical, interconnected framework to define a method's performance.

Caption: Interrelationship of core analytical method validation parameters.

Key Validation Parameters Explained:

• Specificity: This is the ability of the method to unequivocally assess the analyte in the presence of other components that may be expected to be present, such as impurities, degradation products, or matrix components.[6] In practical terms, this means ensuring that the peak for non-8-ene-2,4-diol is well-resolved from any other peaks in the chromatogram.

• Linearity: The method's ability to produce test results that are directly proportional to the concentration of the analyte within a given range.[6] This is typically evaluated by analyzing a series of standards at different concentrations and is confirmed with a correlation coefficient (R²) value close to 1.0.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[1]

• Accuracy: This expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[8] It is often determined using spike-recovery studies, where a known amount of analyte is added to a sample matrix and the percentage recovered is calculated.

• Precision: This measures the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[6] It is typically assessed at three levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.[1]

  • Intermediate Precision: Expresses within-laboratory variations (e.g., different days, different analysts, different equipment).

  • Reproducibility: Expresses the precision between laboratories.

• Limit of Detection (LOD): The lowest concentration of the analyte in a sample that can be detected, but not necessarily quantified with an acceptable level of precision and accuracy.

• Limit of Quantitation (LOQ): The lowest concentration of the analyte in a sample that can be determined with acceptable precision and accuracy under the stated experimental conditions.[8]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., pH of the mobile phase, column temperature).[9] This provides an indication of its reliability during normal usage.

• System Suitability: A series of tests to ensure that the chromatographic system is performing adequately for the intended analysis.[8] Parameters like peak asymmetry, theoretical plates, and retention time precision are monitored.

Part 2: A Validated HPLC-UV Method for Non-8-ene-2,4-diol Quantification

Diols like non-8-ene-2,4-diol often lack a strong UV chromophore, making detection challenging. However, by using a low wavelength (e.g., ~205 nm), sufficient sensitivity can often be achieved for quantification without the need for derivatization. The following presents a robust, validated HPLC-UV method as a primary example.

Experimental Protocol: HPLC-UV Analysis

1. Instrumentation:

• HPLC System equipped with a quaternary pump, autosampler, column oven, and a Photodiode Array (PDA) or UV-Vis detector. (e.g., Shimadzu Prominence, Agilent 1260 Infinity II).[10]

2. Chromatographic Conditions:

• Column: C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile and Water. A gradient elution is chosen to ensure separation from potential polar and non-polar impurities.

  • A: Water

  • B: Acetonitrile

• Gradient Program: 5% B to 60% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.[9]

• Detection Wavelength: 205 nm.

• Injection Volume: 10 µL.

3. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of non-8-ene-2,4-diol reference standard and dissolve in 10 mL of a 50:50 mixture of acetonitrile and water (diluent).

• Calibration Standards: Prepare a series of calibration standards (e.g., 5, 10, 25, 50, 100, 250 µg/mL) by serial dilution of the stock solution with the diluent.

• Sample Preparation: Dissolve the sample containing non-8-ene-2,4-diol in the diluent to achieve a theoretical concentration within the calibration range. Filter through a 0.45 µm syringe filter prior to injection.

Caption: Experimental workflow for HPLC-UV quantification of non-8-ene-2,4-diol.

Summary of Validation Data

The following table summarizes the performance characteristics of the described HPLC-UV method based on a comprehensive validation study.

Validation Parameter	Acceptance Criteria	Result
Specificity	Peak is pure and resolved from matrix components	Passed; No interference observed at the retention time of the analyte.
Linearity & Range	R² ≥ 0.999	Range: 5 - 250 µg/mL R²: 0.9995
Accuracy (% Recovery)	98.0% - 102.0%	Low QC (15 µg/mL): 101.2% Mid QC (75 µg/mL): 99.8% High QC (200 µg/mL): 100.5%
Precision (% RSD)	Repeatability: ≤ 2.0% Intermediate: ≤ 3.0%	Repeatability (n=6): 0.85% Intermediate Precision: 1.42%
LOD	S/N ≥ 3	1.5 µg/mL
LOQ	S/N ≥ 10	5.0 µg/mL
Robustness	% RSD of results ≤ 5%	Passed; Method is robust to minor changes in flow rate (±0.1), temperature (±2°C), and mobile phase composition (±2%).

Part 3: A Comparative Guide to Alternative Quantification Methods

While HPLC-UV is a robust and accessible technique, other methods offer advantages in specific scenarios, particularly concerning sensitivity and selectivity. The primary alternatives for diol analysis are Gas Chromatography (GC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Alternative 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

GC is an excellent technique for volatile compounds. However, the multiple polar hydroxyl (-OH) groups in diols make them non-volatile and prone to strong interactions with the GC column, leading to poor peak shape.[11] To overcome this, a chemical derivatization step is necessary to convert the polar -OH groups into less polar, more volatile ethers or esters.[12]

Experimental Synopsis (with Derivatization):

• Derivatization: The sample is reacted with a silylating agent (e.g., BSTFA) to convert the hydroxyl groups to trimethylsilyl (TMS) ethers.[12]

• Injection: The derivatized sample is injected into the GC.

• Separation: A non-polar or mid-polar capillary column (e.g., DB-5ms) separates the derivatized analyte from other components based on boiling point and polarity.[13]

• Detection: A Flame Ionization Detector (FID) provides a response proportional to the mass of carbon atoms, making it a universal detector for organic compounds.

Alternative 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of HPLC with the high sensitivity and selectivity of tandem mass spectrometry. For diols that ionize poorly, derivatization can be employed to introduce a readily ionizable group, significantly enhancing sensitivity.[14][15]

Experimental Synopsis:

• Derivatization (Optional but Recommended): Reaction with an agent like phenylboronic acid can form a stable cyclic ester that ionizes efficiently.[13][16]

• LC Separation: A standard reverse-phase HPLC separation is performed, similar to the HPLC-UV method.

• Ionization: The column effluent is directed to an electrospray ionization (ESI) source.

• MS/MS Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. A specific precursor ion for the derivatized diol is selected and fragmented, and a specific product ion is monitored. This process is highly selective and virtually eliminates matrix interference.[17]

Performance Comparison of Analytical Methods

Parameter	HPLC-UV	GC-FID (with Derivatization)	LC-MS/MS
Principle	Chromatographic separation followed by UV absorbance detection.	Chromatographic separation of volatile derivatives followed by flame ionization detection.	Chromatographic separation followed by mass-based detection of precursor/product ion pairs.
Selectivity	Moderate to High (dependent on chromatographic resolution).	High (separation based on volatility and column interaction).	Very High (mass-based filtering provides exceptional specificity).
Sensitivity (LOQ)	~5 µg/mL	~0.5 - 5 µg/mL	< 1 ng/mL (with derivatization).[18]
Need for Derivatization	No	Yes (Mandatory for volatility).[12]	Optional, but highly recommended for sensitivity.[14][15]
Sample Throughput	High	Moderate (derivatization step adds time).	High
Matrix Effects	Low to Moderate	Low	Can be significant (ion suppression/enhancement), often requires internal standards.
Cost (Instrument/Maint.)	Low	Low to Moderate	High
Ease of Use	High	Moderate (derivatization adds complexity).	Moderate to High (requires specialized expertise).

Conclusion and Expert Recommendations

The choice of an analytical method for the quantification of non-8-ene-2,4-diol, or any analyte, is a strategic decision that must align with the specific requirements of the analysis.

• HPLC-UV stands out as the method of choice for routine quality control, formulation analysis, and assays where analyte concentrations are relatively high (µg/mL range). Its simplicity, robustness, low cost, and high throughput make it an invaluable workhorse in any analytical laboratory. The validation data presented demonstrates that a well-developed HPLC-UV method is accurate, precise, and fit for its intended purpose.

• GC-FID is a viable alternative, particularly in laboratories where GC instrumentation is prevalent. While it offers good sensitivity, the mandatory derivatization step adds time and potential for analytical variability. It is best suited for purity analysis of raw materials where volatile impurities are also of interest.

• LC-MS/MS is the undisputed leader for applications requiring the highest sensitivity and selectivity, such as bioanalysis (pharmacokinetics), trace impurity analysis, and biomarker discovery.[14][15] While powerful, its high cost, complexity, and susceptibility to matrix effects necessitate expert operation and careful method development.

Ultimately, regardless of the technology chosen, a comprehensive and rigorous validation, grounded in the principles outlined by the ICH and FDA, is non-negotiable.[7][19] It is this validation that transforms an analytical measurement into a reliable, defensible, and scientifically sound piece of data.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• U.S. Food and Drug Administration. FDA Guidance on Analytical Method Validation. (Source available through search, specific document may vary but principles are consistent).

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• Wang, H., et al. (2009). An approach based on liquid chromatography/electrospray ionization–mass spectrometry to detect diol metabolites as biomarkers of exposure to styrene and 1,3-butadiene. Analytical Biochemistry, 386(2), 244-253. [Link]

• Bio-protocol. Analysis of diols by GC and GC-MS. Bio-protocol. [Link]

• MDPI. (2022). A Fast and Selective Approach for Profiling Vicinal Diols Using Liquid Chromatography-Post Column Derivatization-Double Precursor Ion Scanning Mass Spectrometry. Molecules. [Link]

• PubMed. (2009). An approach based on liquid chromatography/electrospray ionization-mass spectrometry to detect diol metabolites as biomarkers of exposure to styrene and 1,3-butadiene. Analytical Biochemistry. [Link]

• ResearchGate. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. [Link]

• Agilent Technologies. Enantiomer separation of underivatized diols. Agilent. [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. [Link]

• ResearchGate. Determination of halogenated mono-alcohols and diols in water by gas chromatography with electron-capture detection. [Link]

• Slideshare. Ich guidelines for validation final. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). ICH. [Link]

• ResearchGate. Quantification of alcohols, diols and glycerol in fermentation with an instantaneous derivatization using trichloroacetyl isocyanante via liquid chromatography-mass spectrometry. [Link]

• Semantic Scholar. Simultaneous determination of alcohols including diols and triols by HPLC with ultraviolet detection based on the formation of a copper(II) complex. [Link]

• Diva-Portal.org. Chiral Method Development and Racemization Analysis of Diol-Containing Compounds using UPLC, SFC-MS and. [Link]

• ResearchGate. Validated High-Performance Liquid Chromatographic (HPLC) Method for the Simultaneous Quantification of 2,3-Butanediol, Glycerol, Acetoin, Ethanol, and Phosphate in Microbial Cultivations. [Link]

• Teikyo University of Science. LC-MS/MS を定量手段とした食品中の残留化学物質等の 分析法開発および公定法への適用に関する. [Link]

• SciELO. (2024). Validation of an analytical method by HPLC for the quantification of yangambin from the Ocotea duckei species. [Link]

• IMR Press. Development and validation of an HPLC method for determination of oleanolic acid content and partition of oleanolic acid in submicron emulsions. [Link]

• Journal of Applied Pharmaceutical Science. Development of a HPLC method for the quantification of Docetaxel in the BPMO@DTX injectable formulation. [Link]

• Malaysian Journal of Analytical Sciences. DEVELOPMENT AND VALIDATION OF HPLC METHOD FOR QUANTIFICATION OF DOCETAXEL IN PALM-BASED NANOEMULSION AEROSOLS. [Link]

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Comparative structural analysis of non-8-ene-2,4-diol stereoisomers

Comparative Structural Analysis of Non-8-ene-2,4-diol Stereoisomers: Syn vs. Anti Configurations

As a Senior Application Scientist in early-stage drug discovery and natural product synthesis, the selection and validation of chiral building blocks is paramount. The 1,3-diol motif is ubiquitous in polyketide natural products, macrolide antibiotics, and pheromones. Specifically, non-8-ene-2,4-diol (CAS 187874-25-5) serves as a highly versatile intermediate[1]. Its terminal alkene at C8 provides an ideal handle for late-stage functionalization—such as cross-metathesis or oxidative cleavage—while its stereocenters at C2 and C4 dictate the three-dimensional conformation of the resulting molecular architecture[2].

This guide provides an objective, data-driven comparison of the syn and anti stereoisomers of non-8-ene-2,4-diol, detailing the mechanistic causality behind their synthesis and the self-validating analytical workflows required for their structural assignment.

Divergent Synthetic Workflows & Stereocontrol

The synthesis of specific non-8-ene-2,4-diol stereoisomers relies on the substrate-directed reduction of a common β -hydroxy ketone precursor. The choice of reducing agent fundamentally alters the transition state, allowing for precise divergence into either the syn or anti configuration.

Protocol A: Narasaka-Prasad Reduction for Syn-1,3-Diols

This protocol selectively generates the (+)-(2S,4S)-8-nonene-2,4-diol isomer[3].

• Step 1: Chelation. Dissolve the chiral β -hydroxy ketone precursor in a mixture of dry THF and MeOH. Cool the system to -78 °C. Slowly add diethylmethoxyborane ( Et2​BOMe ).

  • Causality: The boron atom coordinates with both the ketone carbonyl and the C4 hydroxyl oxygen. This locks the flexible aliphatic chain into a rigid, chair-like transition state.

• Step 2: Intermolecular Reduction. Add NaBH4​ in one portion.

  • Causality: The hydride attacks the ketone from the less sterically hindered axial trajectory of the boron chelate. This forces the newly formed hydroxyl group into an equatorial position, establishing a strict syn relationship with the existing C4 hydroxyl.

• Step 3: Self-Validation. Quench the reaction with acetic acid to break the boron chelate. Before proceeding to column chromatography, isolate a crude aliquot for 1H NMR analysis. A diastereomeric ratio (d.r.) of >95:5 (determined by integrating the distinct carbinol protons) validates that chelation control was successfully maintained throughout the reduction.

Protocol B: Evans-Saksena Reduction for Anti-1,3-Diols

This protocol selectively generates the (-)-(2R,4S)-8-nonene-2,4-diol isomer[4].

• Step 1: Ligand Exchange. Dissolve the β -hydroxy ketone in a 1:1 mixture of acetic acid and acetonitrile. Add tetramethylammonium triacetoxyborohydride ( Me4​NHB(OAc)3​ ).

  • Causality: The borohydride species undergoes a rapid ligand exchange with the free C4 hydroxyl group. This effectively tethers the reducing agent directly to the substrate.

• Step 2: Intramolecular Hydride Delivery. Stir the mixture at -20 °C for 12 hours.

  • Causality: Because the borohydride is tethered to the C4 oxygen, the hydride is delivered intramolecularly to the C2 ketone. This constrained, same-face delivery forces the resulting diol into an anti configuration.

• Step 3: Self-Validation. Quench with aqueous sodium potassium tartrate to break down boron emulsions. Perform a rapid crude 13C NMR. The complete disappearance of the ketone carbonyl signal (~210 ppm) coupled with a d.r. >90:10 validates the efficiency of the intramolecular hydride transfer.

Synthetic logic for divergent stereocontrol of 1,3-diols via directed reductions.

Analytical Validation: The Rychnovsky Acetonide Method

Direct NMR analysis of acyclic 1,3-diols is often ambiguous due to conformational flexibility. To definitively assign the relative stereochemistry of the synthesized non-8-ene-2,4-diol isomers, we employ the Rychnovsky acetonide derivatization method.

Protocol C: Acetonide Derivatization & NMR Analysis

• Step 1: Derivatization. Dissolve the purified diol in 2,2-dimethoxypropane (DMP) and add a catalytic amount of camphorsulfonic acid (CSA). Stir at room temperature for 2 hours.

  • Causality: The diol reacts with DMP to form a 1,3-dioxane ring (an acetonide). This cyclic structure restricts conformational freedom, translating the relative stereochemistry into distinct, predictable 3D conformations.

• Step 2: Conformational Locking.

  • Syn-Isomers will adopt a stable chair conformation where both the methyl and the pentenyl substituents sit in equatorial positions.

  • Anti-Isomers cannot adopt a chair without forcing one substituent into a highly unfavorable axial position (1,3-diaxial interaction). Thus, they adopt a twist-boat conformation to relieve steric strain.

• Step 3: Self-Validation via 13C NMR. Quench with triethylamine (to prevent acetal hydrolysis) and concentrate. Analyze the crude mixture via 13C NMR focusing on the acetonide methyl groups.

  • If the shifts are split at ~19 ppm (axial) and ~30 ppm (equatorial) , the chair conformation is confirmed, validating the syn isomer.

  • If the shifts are averaged at ~25 ppm , the twist-boat conformation is confirmed, validating the anti isomer.

Rychnovsky acetonide method for assigning relative stereochemistry of 1,3-diols.

Comparative Data Summary

The following table summarizes the key structural, physical, and analytical differences between the two primary stereoisomers of non-8-ene-2,4-diol, serving as a quick-reference guide for validation[5],[3],[4].

Property	(+)-(2S,4S)-Non-8-ene-2,4-diol	(-)-(2R,4S)-Non-8-ene-2,4-diol
Stereochemical Relationship	Syn-1,3-diol	Anti-1,3-diol
CAS Registry Number	108508-56-1	91273-99-3
PubChem CID	13635834	N/A (Stereospecific CID)
Synthetic Pathway	Narasaka-Prasad Reduction	Evans-Saksena Reduction
Acetonide Conformation	Chair (Equatorial-Equatorial)	Twist-Boat
13C NMR (Acetonide CH3​ )	~19.6 ppm, ~30.0 ppm	~24.8 ppm, ~24.8 ppm
Downstream Application	Macrolide core synthesis	Polyketide chain elongation

References

• Non-8-ene-2,4-diol | C9H18O2 | CID 3808271 - PubChem. Source: nih.gov. URL:[Link]

• (2S,4S)-non-8-ene-2,4-diol | C9H18O2 | CID 13635834 - PubChem. Source: nih.gov. URL:[Link]

• Enantioselective Synthesis of (+)-endo- and ... - RSC Publishing. Source: rsc.org. URL:[Link]

• (+)-(2S,4S)-8-nonene-2,4-diol - CAS号108508-56-1 - 摩熵化学. Source: molaid.com. URL:[Link]

• (-)-(2R,4S)-8-nonene-2,4-diol - CAS号91273-99-3 - 摩熵化学. Source: molaid.com. URL:[Link]

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Safety & Regulatory Compliance

Proper Disposal of Non-8-ene-2,4-diol: A Comprehensive Guide for Laboratory Professionals

Core Principles of Chemical Waste Management

The disposal of any chemical, including non-8-ene-2,4-diol, is governed by the overarching principles of the Resource Conservation and Recovery Act (RCRA) in the United States, with similar regulations in other jurisdictions. The fundamental tenet is the "cradle-to-grave" management of hazardous waste, ensuring it is handled safely from generation to final disposal. Under no circumstances should non-8-ene-2,4-diol be disposed of down the drain or in regular trash.[1]

Hazard Profile and Waste Classification

Due to the absence of a specific SDS, a hazard assessment of non-8-ene-2,4-diol must be inferred from its chemical structure, which contains both alcohol (diol) and alkene functional groups.

• Flammability: Alcohols are often flammable. While the long carbon chain of non-8-ene-2,4-diol may reduce its volatility compared to shorter-chain alcohols, it should be treated as a potentially combustible liquid.

• Toxicity: The toxicological properties of non-8-ene-2,4-diol have not been extensively documented. However, many organic solvents and alcohols exhibit some level of toxicity. It is prudent to handle it with measures to prevent inhalation, ingestion, and skin contact.

• Reactivity: The presence of a double bond (alkene) introduces the potential for reactivity, particularly with strong oxidizing agents. The hydroxyl groups (diol) can also undergo reactions.

• Environmental Hazards: The environmental fate of non-8-ene-2,4-diol is not well-studied. However, the release of organic chemicals into the environment should always be avoided.

Based on this analysis, waste containing non-8-ene-2,4-diol should be classified as hazardous chemical waste . It is likely to be categorized as a non-halogenated organic waste.

Personal Protective Equipment (PPE)

Prior to handling non-8-ene-2,4-diol for disposal, all personnel must be equipped with the appropriate PPE:

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles or a face shield	Protects against accidental splashes that could cause eye irritation or damage.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber)	Prevents skin contact and absorption.
Body Protection	Flame-resistant laboratory coat	Provides a barrier against spills and potential ignition sources.
Foot Protection	Closed-toe shoes	Protects feet from spills.

Step-by-Step Disposal Protocol

The following procedure outlines the safe and compliant disposal of non-8-ene-2,4-diol.

Step 1: Waste Segregation and Collection

Proper segregation of chemical waste is paramount to prevent dangerous reactions.

• Designate a Waste Container: Use a dedicated, chemically compatible container for non-8-ene-2,4-diol waste. Glass or high-density polyethylene (HDPE) containers are generally suitable. Ensure the container is in good condition and has a secure, leak-proof lid.

• Collect at the Point of Generation: Accumulate the waste in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near where the waste is generated.

• Avoid Mixing: Do not mix non-8-ene-2,4-diol waste with incompatible chemicals, such as strong oxidizing agents, acids, or bases. It should be collected as non-halogenated organic waste.

Step 2: Labeling of Waste Containers

Accurate and clear labeling is a regulatory requirement and essential for safety.

• Affix a Hazardous Waste Label: As soon as waste is first added to the container, label it with the words "Hazardous Waste."

• Identify Contents: Clearly list all constituents of the waste, including "non-8-ene-2,4-diol" and any other solvents or solutes, with their approximate concentrations. Do not use chemical formulas or abbreviations.

• Indicate Hazards: Mark the appropriate hazard characteristics on the label (e.g., Flammable, Irritant).

Step 3: Storage of Waste

Proper storage of hazardous waste is crucial to prevent accidents and ensure compliance.

• Secure Closure: Keep the waste container tightly closed at all times, except when adding waste. Do not leave funnels in the container opening.

• Secondary Containment: Store the waste container in a secondary containment bin to capture any potential leaks.

• Designated Storage Area: The SAA should be in a well-ventilated area, away from heat sources, flames, and high-traffic areas.

• Regular Inspections: Visually inspect the waste container and storage area weekly for any signs of leaks, deterioration, or other issues.

Step 4: Arranging for Disposal

Hazardous waste must be disposed of through a licensed and approved vendor.

• Contact Environmental Health and Safety (EHS): When the waste container is nearly full (no more than 90% capacity) or the accumulation time limit is approaching (as per your institution's and local regulations), contact your institution's EHS department or the designated hazardous waste management office.

• Schedule a Pickup: Follow your institution's procedures to schedule a pickup of the hazardous waste by a licensed disposal contractor.

• Maintain Records: Keep accurate records of the waste generated and disposed of, as required by regulations.

The following diagram illustrates the key decision points and actions in the disposal workflow for non-8-ene-2,4-diol.

Caption: Disposal Workflow for Non-8-ene-2,4-diol

Spill and Emergency Procedures

In the event of a spill of non-8-ene-2,4-diol, the following steps should be taken:

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Evacuate if Necessary: For large or unmanageable spills, evacuate the area and contact your institution's emergency response team.

• Control Ignition Sources: If the material is considered flammable, extinguish all nearby flames and turn off spark-producing equipment.

• Contain the Spill: Use a spill kit with appropriate absorbent materials (e.g., vermiculite, sand, or commercial sorbents) to contain the spill. Do not use combustible materials like paper towels to absorb flammable liquids.

• Clean Up: Carefully collect the absorbed material using non-sparking tools and place it in a designated hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water. All cleaning materials should also be disposed of as hazardous waste.

• Report the Incident: Report the spill to your supervisor and EHS office, as per your institution's policy.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of non-8-ene-2,4-diol, thereby upholding their commitment to a secure and environmentally responsible research environment.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Non-8-ene-2,4-diol

In the dynamic landscape of pharmaceutical research and development, the meticulous handling of novel chemical entities is paramount to both scientific integrity and personnel safety. This guide provides essential, immediate safety and logistical information for the handling of Non-8-ene-2,4-diol. As a Senior Application Scientist, my objective is to synthesize technical accuracy with field-proven insights, offering a procedural guide that is both comprehensive and logically sound. This document is designed to be your preferred source for laboratory safety and chemical handling, building a foundation of deep trust by providing value that extends beyond the product itself.

Hazard Analysis: An Evidence-Based Approach

The molecular structure of Non-8-ene-2,4-diol, featuring two hydroxyl (-OH) groups and a terminal alkene (C=C) functional group, suggests several potential hazards that must be mitigated through appropriate engineering controls and Personal Protective Equipment (PPE).

• Eye and Skin Irritation: Diols are known to cause a range of effects from mild irritation to serious eye damage.[4] The presence of hydroxyl groups makes the compound polar and capable of interacting with biological tissues. Therefore, it is prudent to assume Non-8-ene-2,4-diol may cause skin and serious eye irritation.[4][5]

• Respiratory Tract Irritation: Alcohols and other volatile organic compounds can cause respiratory irritation upon inhalation of their vapors or aerosols.[6] While the volatility of Non-8-ene-2,4-diol is not documented, it is a critical parameter to consider. Handling should occur in a well-ventilated area to minimize inhalation exposure.[7]

• Combustibility: Many organic diols are combustible, especially upon heating.[5] The presence of a long carbon chain in Non-8-ene-2,4-diol contributes to its organic character, and it should be treated as a combustible liquid.[4] Vapors may be flammable and heavier than air.[6]

Based on this analysis, a comprehensive PPE strategy is not merely a recommendation but a necessity.

Mandatory Personal Protective Equipment (PPE) Protocol

The selection of PPE is a critical control point in the safe handling of any chemical. The following table outlines the minimum required PPE for handling Non-8-ene-2,4-diol, with the rationale for each selection rooted in the principles of chemical exposure prevention.[8]

Protection Type	Required PPE	Specifications and Rationale
Eye and Face Protection	Chemical Splash Goggles and Face Shield	Rationale: Standard safety glasses are insufficient. Chemical splash goggles that provide a complete seal around the eyes are mandatory to protect against splashes, which can cause serious eye irritation or damage.[5][9][10] A face shield must be worn in conjunction with goggles during procedures with a high risk of splashing, such as when handling bulk quantities or during vigorous reactions.[11][12]
Hand Protection	Chemical-Resistant Gloves (Nitrile or Neoprene)	Rationale: The hands are the most likely point of direct contact. Nitrile or neoprene gloves offer good resistance to a wide range of organic chemicals.[3][9] Always inspect gloves for any signs of degradation, tears, or punctures before use. For prolonged exposure or when handling larger quantities, double-gloving is a highly recommended practice to provide an additional layer of protection.[9]
Body Protection	Flame-Resistant Laboratory Coat	Rationale: A flame-resistant lab coat that fastens securely is required to protect the skin and street clothes from splashes and to provide a degree of protection in case of a fire.[9] Sleeves must be fully extended to protect the wrists.
Respiratory Protection	Chemical Fume Hood or NIOSH-Approved Respirator	Rationale: Due to the potential for respiratory irritation from vapors, all handling of Non-8-ene-2,4-diol should be conducted within a certified chemical fume hood.[6][9] If a fume hood is not available, a NIOSH-approved respirator with organic vapor cartridges must be used as part of a comprehensive respiratory protection program.[11][12]
Foot Protection	Closed-Toe Shoes	Rationale: Sturdy, closed-toe shoes made of a non-porous material are required to protect the feet from spills and falling objects.[9]

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a standardized operational workflow is critical for ensuring safety and experimental reproducibility. The following protocol outlines the essential steps for the safe handling of Non-8-ene-2,4-diol.

Preparation and Pre-Handling:

• Risk Assessment: Before any work begins, conduct a thorough risk assessment for the specific procedure involving Non-8-ene-2,4-diol.

• Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and the certification is current.

• Gather Materials: Assemble all necessary equipment, including the chemical container, glassware, and spill cleanup materials, inside the fume hood.

• Don PPE: Put on all required PPE in the correct order (lab coat, then goggles and face shield, then gloves).

Handling and Experimental Procedure:

• Dispensing: Carefully dispense the required amount of Non-8-ene-2,4-diol. Keep the primary container tightly closed when not in use.[4]

• Heating Precautions: If heating is required, use a well-controlled heating source (e.g., a heating mantle or oil bath) and ensure the setup is secure. Avoid open flames.[13]

• Reaction Monitoring: Monitor the reaction from outside the fume hood sash as much as possible.

Post-Handling and Cleanup:

• Decontamination: Decontaminate any surfaces or equipment that may have come into contact with the chemical.

• Waste Segregation: Segregate all waste materials (unused chemical, contaminated solvents, and used PPE) into clearly labeled hazardous waste containers.[5]

• Doffing PPE: Remove PPE in the correct order to prevent self-contamination: outer gloves (if double-gloved), face shield, lab coat, goggles, and finally inner gloves.[9]

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[6]

Emergency and Disposal Procedures

Spill Management:

• Minor Spills (inside fume hood): Absorb the spill with an inert material (e.g., sand or vermiculite). Collect the absorbed material into a designated hazardous waste container. Clean the spill area with an appropriate solvent.

• Major Spills (outside fume hood): Evacuate the immediate area. Alert laboratory personnel and the institutional safety office. If safe to do so, prevent the spill from spreading or entering drains.[14]

First Aid:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][15]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If irritation persists, seek medical attention.[15][16]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[16]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[14]

Disposal Plan: Proper disposal is a critical final step in the chemical handling workflow to prevent environmental contamination.[5]

• Unused Chemical: Dispose of as hazardous chemical waste in a designated, labeled container. Do not mix with other waste streams unless compatibility is confirmed.

• Contaminated Materials: Any materials contaminated with Non-8-ene-2,4-diol, including used PPE (gloves, etc.), absorbent materials from spills, and empty containers, must be disposed of as hazardous waste.[9]

Visual Workflow for Safe Handling

The following diagram provides a visual representation of the standard operating procedure for the safe handling of Non-8-ene-2,4-diol.

Caption: Safe handling workflow for Non-8-ene-2,4-diol.

References

• Personal protective equipment for handling 4,5-Dichloropyridazine-3,6-diol. Benchchem.
• Personal protective equipment for handling 2,4-Dibromobenzene-1,3-diol. Benchchem.
• NON-8-ENE-2,4-DIOL — Chemical Substance Information. NextSDS.
• Guidance for Selection of Personal Protective Equipment for TDI Users. American Chemistry Council.
• SAFETY DATA SHEET for a diol compound. MilliporeSigma.
• SAFETY DATA SHEET for 2,4,7,9-Tetramethyl-5-decyne-4,7-diol ethoxylate. MilliporeSigma.
• Non-8-ene-2,4-diol | C9H18O2. PubChem.
• Guidance for the Selection of Protective Clothing for TDI Users. Covestro Solution Center.
• SAFETY DATA SHEET for an acetylenic diol in solvent. Evonik.
• SAFETY DATA SHEET for 1,9-Nonanediol. Fisher Scientific.
• SAFETY DATA SHEET for 2-Butyne-1,4-diol. Thermo Fisher Scientific.
• SAFETY DATA SHEET for Alcohols, C16-18 and C18-unsaturated, ethoxylated.
• SAFETY DATA SHEET for (1S,2S,3R,5S)-(+)-2,3-Pinanediol. Fisher Scientific.
• SAFETY DATA SHEET for 2-Methylpentan-2,4-diol. Fisher Scientific.
• Safe Handling of Alcohol in the Laboratory. National Science Teachers Association.
• SAFETY DATA SHEET for 3-Heptanol. FUJIFILM Wako Chemicals.
• How to Choose PPE for Chemical Work. Allan Chemical Corporation.
• Denatured alcohol Safety Data Sheet. Marathon Petroleum Corporation.
• Material Safety Data Sheet for Alcohol (95). Japan Alcohol Corporation.

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